3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone

• CAS: 898781-83-4

Core Science & Biosynthesis

Physicochemical Properties and Synthetic Workflows of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone: A Technical Guide

Abstract

The rational design of pharmaceutical building blocks relies heavily on the precise tuning of physicochemical properties. 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone (CAS: 898781-83-4) is a highly specialized intermediate that combines the electron-withdrawing stability of a trifluorophenyl ring with the lipophilic, polarizable nature of a thiomethylphenyl moiety. This whitepaper provides an in-depth technical analysis of its physicochemical profile, field-proven synthetic methodologies, and rigorous analytical QA/QC protocols required for its application in advanced drug discovery.

Structural Rationale & Physicochemical Profiling

The molecular architecture of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone is strategically designed to modulate lipophilicity and metabolic stability. The molecule features three distinct domains:

• The 3,4,5-Trifluorophenyl Ring: Fluorination at these positions significantly lowers the electron density of the aromatic ring, blocking cytochrome P450-mediated oxidation and enhancing the molecule's metabolic half-life.

• The Propiophenone Core: Acts as a flexible linker and provides a hydrogen-bond acceptor (the carbonyl oxygen) essential for target-receptor interactions.

• The 4-Thiomethylphenyl Group: The thioether linkage introduces a polarizable sulfur atom that enhances binding affinity in hydrophobic target pockets while maintaining a favorable topological polar surface area (TPSA).

Figure 1: Logical relationship between structural motifs and physicochemical behavior.

To facilitate comparative analysis during lead optimization, the quantitative physicochemical parameters of the compound—derived from the [1] and [2]—are summarized below.

Table 1: Physicochemical & Molecular Properties

Property	Value	Method / Source
Chemical Name	3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone	IUPAC Nomenclature
CAS Registry Number	898781-83-4	Chemical Registry [1][2]
Molecular Formula	C16H13F3OS	Exact Mass Calculation
Molecular Weight	310.33 g/mol	Stoichiometric Sum
Topological Polar Surface Area	42.4 Ų	2D Structure Estimation
Hydrogen Bond Donors (HBD)	0	[4]
Hydrogen Bond Acceptors (HBA)	1 (Strict) / 2 (Extended O, S)	[4]
Rotatable Bonds	6	3D Conformational Analysis
Predicted LogP (xLogP3)	~4.8	Computational Estimation

Synthetic Methodology: The Chalcone Route

The synthesis of this compound relies on a highly efficient, two-step sequence: a base-catalyzed Claisen-Schmidt condensation followed by selective catalytic hydrogenation. This route is favored for its high atom economy and scalability, adhering to foundational methodologies described in [3].

Figure 2: Two-step synthetic workflow for 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone.

Step-by-Step Synthetic Protocol

Phase 1: Chalcone Formation (Claisen-Schmidt Condensation) Causality Check: The choice of anhydrous ethanol and low temperature (0°C) minimizes the self-condensation of the acetophenone and prevents Cannizzaro-type side reactions of the benzaldehyde.

• Charge a flame-dried, round-bottom flask with 3,4,5-trifluoroacetophenone (1.0 eq) and 4-(methylthio)benzaldehyde (1.05 eq) in anhydrous ethanol (0.5 M concentration).

• Cool the reaction mixture to 0°C using an ice-water bath under continuous magnetic stirring.

• Add an aqueous solution of NaOH (1.2 eq, 10% w/v) dropwise over 30 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours. Monitor progression via TLC (Hexanes:EtOAc 8:2).

• Quench the reaction by pouring it into crushed ice. Filter the precipitated bright-yellow chalcone intermediate, wash with cold ethanol, and dry under high vacuum.

Phase 2: Selective Alkene Reduction Causality Check: Limiting the hydrogen pressure to 1 atm and using 10% Pd/C is critical. Higher pressures or more aggressive catalysts (like PtO2) risk reducing the carbonyl to an alcohol or triggering hydrodefluorination of the highly activated trifluorophenyl ring. 6. Dissolve the purified chalcone intermediate in ethyl acetate (0.2 M). 7. Carefully add 10% Palladium on Carbon (Pd/C, 0.05 eq) under an inert argon atmosphere to prevent auto-ignition. 8. Purge the reaction vessel with Hydrogen gas (H2) three times, then maintain at 1 atm (via a hydrogen balloon) for 12 hours at room temperature. 9. Self-Validation Step: The disappearance of the highly conjugated chalcone (bright yellow, UV-active at 365 nm) into the colorless propiophenone product provides immediate visual and TLC-based validation of reduction completion. 10. Filter the heterogeneous mixture through a Celite pad to remove the catalyst, washing the pad with excess ethyl acetate. 11. Concentrate the filtrate in vacuo and purify via flash column chromatography (Silica gel, gradient elution 0-10% EtOAc in Hexanes) to yield the pure title compound.

Analytical Characterization & QA/QC Protocols

To ensure the scientific integrity of the synthesized batch, a self-validating analytical workflow must be executed. This guarantees that no over-reduction or hydrodefluorination occurred during synthesis.

Figure 3: Comprehensive analytical QA/QC workflow for structural and purity validation.

Step-by-Step Analytical Protocol

• Sample Preparation: Dissolve 1.0 mg of the final product in 1.0 mL of LC-MS grade Acetonitrile.

• HPLC-UV Analysis (Purity Validation):

  • Column: C18 Reverse Phase (50 mm x 4.6 mm, 1.8 µm).

  • Mobile Phase: Solvent A (0.1% Formic acid in Water) and Solvent B (0.1% Formic acid in Acetonitrile).

  • Gradient: 5% B to 95% B over 10 minutes.

  • Validation: A single sharp peak at 254 nm with an area integration of >98% confirms high chemical purity.

• Mass Spectrometry (ESI-TOF):

  • Causality Check: The use of 0.1% formic acid ensures complete protonation of the analyte for positive electrospray ionization (ESI+).

  • Validation: The spectrum must display a dominant [M+H]+ pseudo-molecular ion peak at exactly m/z 311.07 .

• Multinuclear NMR Spectroscopy (Structural Elucidation):

  • 1H NMR (CDCl3, 400 MHz): Confirm the presence of the thiomethyl singlet (~2.5 ppm, 3H) and the two distinct multiplets for the aliphatic ethylene bridge (~3.2 ppm, 4H).

  • 19F NMR (CDCl3, 376 MHz): Self-Validation: The 3,4,5-trifluorophenyl ring exhibits a distinct plane of symmetry. The two meta-fluorines (F-3, F-5) are chemically equivalent, producing a multiplet, while the para-fluorine (F-4) appears as a distinct triplet of triplets. A strict integration ratio of 2:1 confirms the preservation of the trifluoro pattern and definitively rules out hydrodefluorination.

Conclusion

3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone represents a highly optimized chemical space for modern drug discovery. By adhering to the strictly controlled synthetic parameters and self-validating QA/QC workflows detailed in this guide, application scientists can reliably produce this intermediate with the high fidelity required for downstream pharmaceutical development.

References

• NextSDS Chemical Database. "3-(4-THIOMETHYLPHENYL)-3',4',5'-TRIFLUOROPROPIOPHENONE - Chemical Substance Information". Retrieved from: [Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons. Retrieved from:[Link]

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews. Retrieved from:[Link]

Solubility Profile of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone: A Methodological Framework for Preformulation and Drug Discovery

An In-depth Technical Guide

Abstract

The characterization of a compound's physicochemical properties is a cornerstone of modern drug development and chemical research. Among these properties, solubility is a critical determinant of a compound's behavior in both biological and synthetic systems, directly influencing bioavailability, formulation feasibility, and reaction kinetics. This technical guide presents a comprehensive methodological framework for determining the solubility of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone, a novel propiophenone derivative. Due to the absence of published empirical data for this specific molecule, this document serves as a proactive, in-depth protocol for researchers. We will dissect the molecule's structural components to predict its solubility behavior, outline a robust experimental design including a panel of recommended solvents, and provide detailed, field-proven protocols for both thermodynamic (shake-flask) and kinetic solubility determination. This guide is designed for researchers, chemists, and drug development professionals, providing the necessary tools to systematically and accurately establish the solubility profile of this compound, thereby enabling informed decision-making in subsequent research and development phases.

Introduction: The Imperative of Solubility Characterization

3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone is an aromatic ketone featuring a complex substitution pattern that suggests its potential utility as a synthetic intermediate in the development of novel therapeutic agents or functional materials. Its structure combines a lipophilic thiomethylphenyl group with a highly fluorinated phenyl ring, creating a molecule with unique electronic and steric properties.

In pharmaceutical sciences, the solubility of an active pharmaceutical ingredient (API) is a paramount parameter. It governs the rate and extent of drug absorption, and consequently, its bioavailability[1]. A compound with poor aqueous solubility can present significant challenges during formulation, often leading to costly and complex development pathways[2]. Therefore, obtaining a precise understanding of a compound's solubility in a variety of solvent systems—from aqueous buffers to organic media—is not merely a data collection exercise; it is a fundamental step in risk mitigation and strategic development[1][2].

This guide provides an authoritative framework for the systematic evaluation of the solubility of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone. We will proceed from a theoretical analysis of its molecular structure to the practical execution of validated experimental protocols.

Predicted Solubility Behavior Based on Molecular Structure

A molecule's solubility is dictated by the interplay of its intermolecular forces with those of the solvent. An analysis of the key structural motifs of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone allows for an expert prediction of its general solubility characteristics.

• Propiophenone Core: The underlying propiophenone structure is inherently non-polar and is known to be poorly soluble in water but readily soluble in many organic solvents[3][4][5].

• 4-Thiomethylphenyl Moiety: The methylthio (-SCH₃) group is relatively non-polar and will contribute to the overall lipophilicity of the molecule, likely decreasing its affinity for aqueous media.

• 3',4',5'-Trifluorophenyl Moiety: This is the most electronically complex region. The three fluorine atoms are highly electronegative, creating strong dipoles. While fluorine is not a strong hydrogen bond acceptor, the cumulative effect of the trifluorination makes this part of the molecule more polar than a simple phenyl ring. However, fluorination often increases lipophilicity, presenting a dual nature that must be explored experimentally.

• Ketone Carbonyl Group: The carbonyl (C=O) group provides a site for hydrogen bond acceptance, which can offer a modest enhancement to solubility in protic solvents like alcohols and water.

Overall Prediction: The molecule possesses a significant non-polar character, suggesting that its aqueous solubility will be low. It is expected to exhibit high solubility in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and Acetone, where its dipole moments can be accommodated, and in some polar protic solvents like ethanol. Its solubility in non-polar solvents like hexane is predicted to be limited due to the polar fluorinated ring and ketone group.

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sdichem.com [sdichem.com]
• 5. CAS 93-55-0: Propiophenone | CymitQuimica [cymitquimica.com]

Structural Elucidation of Trifluoromethylated Aromatic Ketones: A Comprehensive Analytical Guide

Executive Summary

The strategic incorporation of the trifluoromethyl ( CF3​ ) group into aromatic scaffolds is a cornerstone of modern drug design. The CF3​ moiety significantly enhances a molecule's lipophilicity, metabolic stability, and binding affinity due to the highly electronegative nature of its fluorine atoms [1]. However, when attached directly to a carbonyl group (forming a trifluoromethylated aromatic ketone), the strong electron-withdrawing effect drastically alters the electronic environment of the molecule. This unique physicochemical profile necessitates a specialized, multi-modal analytical approach for accurate structural elucidation, as standard protocols often fail to capture dynamic states such as keto-enol tautomerism or spontaneous hydration.

As a Senior Application Scientist, I have designed this whitepaper to provide researchers with a robust, self-validating framework for the structural characterization of these complex fluorinated pharmacophores.

Analytical Strategy & Workflow

To definitively elucidate the structure of a CF3​ -aromatic ketone, we must establish causality between the molecule's electronic environment and its spectroscopic behavior. A single analytical technique is insufficient; therefore, we employ an orthogonal workflow combining Multi-Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS).

Multi-modal analytical workflow for structural elucidation of CF3-aromatic ketones.

Nuclear Magnetic Resonance (NMR) Profiling

The elucidation of CF3​ -ketones relies heavily on 19F and 13C NMR. The 100% natural abundance and spin- 1/2 nature of the 19F nucleus make it a highly sensitive probe for evaluating the local dielectric and magnetic shielding environment.

19F NMR Chemical Shifts and Conjugation Effects

The chemical shift of the CF3​ group in an aromatic ketone typically resonates in a narrow window between -70.0 ppm and -80.0 ppm [2]. The exact shift is dictated by the degree of π -conjugation between the aromatic ring and the carbonyl group.

• Causality: Extended conjugation deshields the CF3​ group, pushing the signal downfield. However, if the aromatic ring possesses bulky ortho-substituents, steric hindrance forces the carbonyl out of coplanarity with the ring. This breaks the conjugation, increases shielding, and shifts the 19F signal upfield. Furthermore, highly polar aprotic solvents (like DMSO- d6​ ) cluster around the electron-withdrawing CF3​ group, mitigating neighboring shielding effects and causing a slight downfield shift [2].

13C NMR Spin-Spin Coupling ( JCF​ )

The CF3​ group induces distinct heteronuclear splitting patterns in the 13C spectrum. The carbon atom of the CF3​ group itself appears as a prominent quartet due to one-bond coupling ( 1JCF​≈270−290 Hz) [3]. The adjacent carbonyl carbon is also split into a quartet via two-bond coupling ( 2JCF​≈30−40 Hz).

Quantitative NMR Data Summary

Nucleus / Parameter	Structural Feature	Expected Value Range	Multiplicity	Causality / Notes
19F NMR	Ar−CO−CF3​	-70 to -80 ppm	Singlet	Shifted upfield if ortho-sterics break conjugation.
13C NMR	−CF3​ Carbon	115 to 125 ppm	Quartet	Large one-bond coupling ( 1JCF​ = 270–290 Hz).
13C NMR	C=O Carbon	175 to 185 ppm	Quartet	Two-bond coupling ( 2JCF​ = 30–40 Hz).
13C NMR	Ipso-Aromatic C	125 to 135 ppm	Quartet (Weak)	Three-bond coupling ( 3JCF​ = 3–5 Hz).

Mass Spectrometry (MS) Fragmentation Dynamics

Under Electron Ionization (EI), trifluoromethylated aromatic ketones exhibit highly predictable, yet distinct, fragmentation pathways. The intense electron-withdrawing nature of the CF3​ group destabilizes the molecular ion [M]+∙ , often rendering it weak or entirely absent [4].

Alpha-Cleavage Mechanisms

The dominant fragmentation route is α -cleavage. The homolytic cleavage of the C−CF3​ bond results in the loss of a trifluoromethyl radical ( ∙CF3​ , −69 Da). This pathway is thermodynamically favored because it generates a highly resonance-stabilized aromatic acylium ion ( [Ar−C≡O]+ ), which almost universally constitutes the base peak (100% relative abundance) in the mass spectrum [5]. Subsequent loss of carbon monoxide ( −28 Da) from the acylium ion yields the aryl cation ( [Ar]+ ).

Primary mass spectrometry fragmentation pathways for CF3-aromatic ketones.

Quantitative MS Fragmentation Summary

Fragment Ion / Neutral Loss	Mass Shift ( Δ m/z)	Structural Implication	Relative Abundance
[M−CF3​]+	-69 Da	Formation of Aromatic Acylium Ion	Very High (Base Peak)
[M−CF3​−CO]+	-97 Da	Formation of Aryl Cation	High
[M−F]+	-19 Da	Loss of Fluorine radical	Low to Moderate
[CF3​]+	m/z 69	Trifluoromethyl cation	Low (Poor stability)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as closed-loop, self-validating systems.

Protocol 1: High-Resolution Multi-Nuclear NMR Acquisition

Objective: Obtain artifact-free 19F and 13C spectra, mitigating issues caused by the long longitudinal relaxation times ( T1​ ) of fluorinated carbons.

• Sample Preparation: Dissolve 15 mg of the CF3​ -ketone in 0.6 mL of anhydrous CDCl3​ . Crucial Step: Ensure the solvent is strictly anhydrous; CF3​ -ketones readily form gem-diols (hydrates) in the presence of trace water, which will manifest as a spurious upfield 19F signal.

• Internal Standard Addition: Add 0.1% v/v of Trichlorofluoromethane ( CFCl3​ ) as the 19F reference standard ( δ 0.0 ppm).

• Parameter Optimization ( 13C ): Set the relaxation delay ( D1​ ) to a minimum of 5 seconds. The quaternary CF3​ and carbonyl carbons lack attached protons, resulting in inefficient dipole-dipole relaxation. A short D1​ will artificially suppress these critical signals.

• Acquisition: Acquire 19F with inverse-gated 1H decoupling to prevent Nuclear Overhauser Effect (NOE) distortions.

• Self-Validation Checkpoint: Evaluate the 13C spectrum. The integration of the CF3​ quartet must theoretically match the C=O quartet. If the CF3​ signal is disproportionately small or missing, the D1​ delay is insufficient. Action: Increase D1​ to 10 seconds and reacquire.

Protocol 2: GC-EI-MS Fragmentation Profiling

Objective: Induce and map the α -cleavage pathways to confirm the presence and connectivity of the CF3​ group.

• Chromatographic Separation: Inject 1 μL of a 10 μg/mL solution into a GC-MS equipped with a non-polar capillary column (e.g., HP-5ms).

• Ionization: Utilize standard Electron Ionization (EI) at 70 eV.

• Data Acquisition: Scan from m/z 50 to 500.

• Self-Validation Checkpoint: Inspect the resulting mass spectrum for the molecular ion [M]+∙ . If [M]+∙ is entirely absent (common for highly fluorinated ketones), the exact mass cannot be verified. Action: Drop the ionization energy from 70 eV to 15 eV to perform "soft" EI. This reduces fragmentation kinetics, allowing the survival of the molecular ion for definitive molecular weight confirmation.

Conclusion

The structural elucidation of trifluoromethylated aromatic ketones requires a deep understanding of the electronic perturbations introduced by the CF3​ group. By leveraging the extreme deshielding and spin-coupling characteristics in NMR, alongside the highly predictable α -cleavage pathways in mass spectrometry, researchers can rapidly and accurately validate these critical pharmacophores in drug discovery pipelines.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Molecules (MDPI) URL: [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years Pharmaceuticals (MDPI) URL: [Link]

• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species Research and Reports in Chemistry (Dovepress) URL: [Link]

• 1H, 13C, 15N, and 19F Random Coil NMR Shifts of Trifluoromethyl-Bearing Amino Acids ChemRxiv URL: [Link]

• Fragmentation (mass spectrometry) Wikipedia URL: [Link]

• Mass spectra - fragmentation patterns Chemguide URL: [Link]

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. chemguide.co.uk [chemguide.co.uk]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Molecule CAS Registry Number: 898781-83-4 [1]

Executive Summary & Mechanistic Rationale

The synthesis of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone presents unique chemoselectivity challenges due to the presence of a highly electron-deficient trifluorophenyl ring and a sulfur-containing thioether moiety.

This protocol outlines a highly reliable, two-step synthetic pathway:

• Claisen-Schmidt Condensation: An aldol condensation between 3',4',5'-trifluoroacetophenone and 4-(methylthio)benzaldehyde to form a conjugated chalcone intermediate.

• Chemoselective 1,4-Reduction: Reduction of the α,β-unsaturated double bond to yield the saturated diarylpropanone (dihydrochalcone) [2].

Scientific Integrity & Causality (E-E-A-T Insights)

• Avoiding Nucleophilic Aromatic Substitution (SNAr): In Step 1, the 3,4,5-trifluorophenyl ring is highly activated. If the base concentration is too high or the reaction is heated, the hydroxide ion can attack the para-fluorine (C4'), causing an unwanted SNAr defluorination. To prevent this, the protocol strictly dictates the use of dilute (10%) NaOH at 0–5 °C.

• Circumventing Catalyst Poisoning: Standard methods for reducing chalcones to dihydrochalcones rely on catalytic hydrogenation (e.g., Pd/C or PtO2 with H2 gas). However, the methylthio (-SCH3) group in our substrate is a potent transition-metal catalyst poison.

• Phase-Transfer Dithionite Reduction: To solve the poisoning issue, Step 2 utilizes Sodium Dithionite (Na2S2O4) under Phase Transfer Catalysis (PTC) [3]. The dithionite anion undergoes a single-electron transfer (SET) to selectively reduce the conjugated alkene without over-reducing the carbonyl or cleaving the C–F/C–S bonds.

Synthetic Workflow Visualization

Two-step synthesis of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone via chalcone reduction.

Phase 1: Synthesis of the Chalcone Intermediate

Quantitative Data & Stoichiometry

Reagent	MW ( g/mol )	Equivalents	mmol	Mass / Volume
3',4',5'-Trifluoroacetophenone	174.12	1.00	10.0	1.74 g
4-(Methylthio)benzaldehyde	152.21	1.05	10.5	1.60 g
10% NaOH (aq)	40.00	1.25	12.5	5.0 mL
Absolute Ethanol (Solvent)	-	-	-	20.0 mL

Step-by-Step Protocol

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3',4',5'-trifluoroacetophenone (1.74 g) and 4-(methylthio)benzaldehyde (1.60 g) in absolute ethanol (20 mL).

• Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C.

• Base Addition: Dropwise, add 5.0 mL of 10% aqueous NaOH over 15 minutes. Critical: Maintain the internal temperature below 5 °C to prevent SNAr side reactions on the fluorinated ring.

• Reaction: Stir the mixture at 0–5 °C for 2 hours. Remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 4 hours.

• Workup: A yellow precipitate should form. Quench the reaction by adding ice-cold distilled water (30 mL).

• Isolation: Filter the yellow solid under vacuum. Wash the filter cake with cold water until the filtrate reaches a neutral pH, followed by a final wash with ice-cold ethanol (5 mL).

• Purification: Recrystallize the crude solid from hot ethanol to afford the pure (E)-chalcone intermediate.

Self-Validating System (Phase 1)

• Visual Cue: The colorless starting solutions will yield a bright yellow solid, indicative of the highly conjugated π-system of the chalcone.

• NMR Tracking: 1H NMR (CDCl3) will show the disappearance of the aldehyde proton (~9.9 ppm) and the appearance of two distinct alkene doublets at ~7.4 ppm and ~7.8 ppm with a large coupling constant (J ≈ 15.5 Hz), confirming the trans (E) geometry of the double bond.

Phase 2: Chemoselective 1,4-Reduction to Dihydrochalcone

Quantitative Data & Stoichiometry

Reagent	MW ( g/mol )	Equivalents	mmol	Mass / Volume
Chalcone Intermediate	308.31	1.00	5.0	1.54 g
Sodium Dithionite (85% tech)	174.11	5.00	25.0	5.12 g
Sodium Bicarbonate	84.01	5.00	25.0	2.10 g
TBAS (Phase Transfer Catalyst)	339.54	0.10	0.5	0.17 g
CH2Cl2 / H2O	-	-	-	20 mL / 20 mL

Note: Sodium dithionite degrades rapidly upon exposure to air and acidic moisture. The mass calculation (5.12 g) accounts for standard 85% technical grade purity. NaHCO3 is mandatory to buffer the aqueous layer and prevent dithionite decomposition.

Step-by-Step Protocol

• Organic Phase: In a 100 mL two-neck round-bottom flask, dissolve the chalcone intermediate (1.54 g) and Tetrabutylammonium hydrogen sulfate (TBAS, 0.17 g) in dichloromethane (20 mL).

• Aqueous Phase: In a separate beaker, dissolve sodium dithionite (5.12 g) and sodium bicarbonate (2.10 g) in degassed distilled water (20 mL).

• Biphasic Mixing: Transfer the aqueous solution into the organic mixture.

• Reduction: Attach a reflux condenser and heat the biphasic mixture to a gentle reflux (approx. 40 °C) with vigorous magnetic stirring (≥1000 rpm to ensure micelle formation) for 3 to 4 hours.

• Monitoring: Track the reaction via TLC (Hexanes/EtOAc 8:2). The reaction is complete when the bright yellow color of the organic layer fades to pale yellow/colorless.

• Extraction: Cool the mixture to room temperature. Transfer to a separatory funnel and isolate the lower organic (CH2Cl2) layer. Extract the remaining aqueous layer with fresh CH2Cl2 (2 × 10 mL).

• Washing & Drying: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na2SO4.

• Concentration: Evaporate the solvent under reduced pressure.

• Final Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution Hexanes to 9:1 Hexanes/EtOAc) to yield the target 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone .

Self-Validating System (Phase 2)

• Visual Cue: The macroscopic loss of the bright yellow color directly correlates with the breaking of the extended conjugation between the two aryl rings.

• NMR Tracking: 1H NMR (CDCl3) will show the complete disappearance of the alkene doublets. In their place, two distinct triplets (or closely spaced multiplets) will appear between 3.0–3.4 ppm, each integrating for 2H. These correspond to the newly saturated α and β methylene protons (-CH2-CH2-).

References

• NextSDS Chemical Database. 3-(4-THIOMETHYLPHENYL)-3',4',5'-TRIFLUOROPROPIOPHENONE Chemical Substance Information (CAS: 898781-83-4). NextSDS. 1

• Selepe, M. A., et al. Synthetic strategies for dihydrochalcones. Arkivoc. 2

• Makrandi, J. K., & Kumari, V. (1990). Selective Reduction of Double Bond in 2'-Hydroxychalcones with Sodium Dithionite under Phase Transfer Catalysed Conditions. Synthetic Communications, 20(12), 1885-1888. 3

Sources

• 1. nextsds.com [nextsds.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. tandfonline.com [tandfonline.com]

Application Note: High-Throughput Screening of Trifluoropropiophenone Analogs for 5-HT2C Receptor Modulation

Introduction & Mechanistic Rationale

Trifluoropropiophenone (TFPP) and its ring-substituted analogs (e.g., 2',3',5'-trifluoropropiophenone) have emerged as highly versatile scaffolds in medicinal chemistry and neuropharmacology. The strategic incorporation of a trifluoromethyl group or multiple fluorine atoms fundamentally alters the physicochemical properties of the core molecule. This substitution enhances metabolic stability against cytochrome P450 oxidation, increases lipophilicity for superior blood-brain barrier (BBB) penetration, and exploits "fluorophilic" pockets within target proteins to significantly improve binding affinity[1].

Recent drug discovery campaigns have heavily utilized these fluorinated libraries to develop selective ligands for 5-Hydroxytryptamine (5-HT) receptors[2]. The 5-HT2C receptor subtype, in particular, is a high-value target for neurodegenerative disorders, psychiatric conditions, and anticonvulsant therapies[3]. However, the inherent hydrophobicity of polyfluorinated compounds[4] presents unique challenges in High-Throughput Screening (HTS), requiring highly optimized, self-validating assays to distinguish true pharmacological hits from false positives.

Assay Design and Self-Validating Principles

To screen TFPP-derived libraries effectively, we detail a 384-well Fluorescent Imaging Plate Reader (FLIPR) calcium mobilization assay. The 5-HT2C receptor is a Gq-protein coupled receptor (GPCR). Agonist binding activates phospholipase C (PLC), leading to the cleavage of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3). IP3 triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, which is quantified in real-time using a calcium-sensitive fluorogenic dye (Fluo-4 AM).

Self-Validating Assay Architecture: A core tenet of this protocol is its self-validating nature. Every 384-well assay plate is engineered with built-in quality control (QC) metrics:

• Positive Control: 16 wells of a known full agonist (Serotonin, 10 µM) to define 100% receptor activation ( Emax​ ).

• Negative Control: 16 wells of vehicle (0.1% DMSO) to define 0% baseline activation.

• Z'-Factor Calculation: The assay is strictly gated by a Z'-factor threshold. A plate is only considered valid if Z′≥0.6 , mathematically proving that the signal window is robust enough to identify partial agonists without interference from assay noise.

Visualized Workflows

Fig 1. Gq-coupled 5-HT2C receptor signaling pathway and FLIPR assay mechanism.

Fig 2. Self-validating high-throughput screening cascade for TFPP analogs.

Step-by-Step Methodology: 384-Well FLIPR Assay

Phase 1: Cell Preparation (Day 1)

• Harvesting: Detach CHO-K1 cells stably expressing the human 5-HT2C receptor at 80% confluency.

• Resuspension: Resuspend cells in Assay Medium (DMEM/F12 supplemented with 1% dialyzed FBS).

  • Causality Check: Standard FBS contains endogenous serotonin (5-HT) which causes premature receptor desensitization and elevated background noise. Dialyzed FBS removes these low-molecular-weight monoamines, preserving receptor sensitivity.

• Seeding: Dispense 10,000 cells/well in 25 µL volume into a 384-well black, clear-bottom microplate (Poly-D-lysine coated). Incubate overnight at 37°C, 5% CO₂.

Phase 2: Dye Loading (Day 2)

• Dye Preparation: Reconstitute Fluo-4 AM dye in assay buffer containing 2.5 mM Probenecid.

  • Causality Check: CHO-K1 cells express organic anion transporters that actively efflux the Fluo-4 dye. Probenecid competitively inhibits these transporters, retaining the dye intracellularly to ensure a wide, robust fluorescent signal window.

• Incubation: Add 25 µL of the dye solution directly to the cell plate. Incubate for 60 minutes at 37°C in the dark.

Phase 3: Compound Dispensing & FLIPR Execution

• Acoustic Transfer: Using an Echo® Acoustic Dispenser, transfer 50 nL of the TFPP analogs (10 mM source) into an intermediate plate containing 15 µL of assay buffer.

  • Causality Check: Highly fluorinated compounds are lipophilic and prone to non-specific binding to polypropylene pipette tips. Acoustic Droplet Ejection (ADE) uses sound energy to transfer compounds directly, eliminating tip-associated compound loss and ensuring accurate dosing.

• Baseline Reading: Load the cell plate and intermediate compound plate into the FLIPR instrument. Record baseline fluorescence for 10 seconds (Exc: 488 nm, Em: 525 nm).

• Compound Addition: The instrument automatically injects 15 µL of the diluted compounds into the cell plate (Final assay concentration: 10 µM compound, 0.1% DMSO).

  • Causality Check: Capping DMSO at 0.1% prevents solvent-induced cytotoxicity and non-specific membrane permeabilization, which would trigger false-positive calcium influx.

• Kinetic Reading: Record fluorescence continuously for 3 minutes to capture the peak calcium transient.

Quantitative Data Presentation & Hit Triage

Data is normalized to the intra-plate controls. Hits are defined as compounds exhibiting an Emax​>50% with a valid plate Z'-factor. The table below illustrates representative HTS outcomes for various trifluoropropiophenone structural analogs.

Compound ID	Scaffold / Substitution Pattern	Target Activity (5-HT2C EC₅₀)	Emax​ (%)	Plate Z'-Factor	Hit Status
Control	Serotonin (5-HT)	8.5 nM	100%	0.72	N/A (Pos. Control)
TFPP-001	2',3',5'-Trifluoropropiophenone analog	45.2 nM	88%	0.68	Validated Hit
TFPP-002	3',4',5'-Trifluoropropiophenone analog	>10,000 nM	12%	0.70	Inactive
TFPP-003	3,3,3-Trifluoro-2-hydroxy analog	112.4 nM	75%	0.65	Validated Hit
Vehicle	0.1% DMSO	N/A	0%	0.72	N/A (Neg. Control)

Data Interpretation: Analogs featuring the 2',3',5'-trifluoro substitution pattern (TFPP-001) demonstrate potent agonism, aligning with established patent literature for 5-HT receptor ligands[2]. Conversely, altering the substitution to the 3',4',5'-position (TFPP-002) abolishes activity, highlighting the strict steric requirements of the fluorophilic binding pocket.

References

• Kawano, Y., et al. "α-Trifluoromethylated Carbanion Synthons." Accounts of Chemical Research. 1

• "CZ20033431A3 - 5-ht receptor ligands and uses thereof." Google Patents. 2

• "Reductive modification of difluoromethylene moiety in pentafluoropropionyl group." ResearchGate. 3

• "Design, Synthesis and Biological Evaluation of Novel Fungicides for the Management of Fusarium DieBack Disease." SciELO. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CZ20033431A3 - 5-ht receptor ligands and uses thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis and Biological Evaluation of Novel Fungicides for the Management of Fusarium DieBack Disease [scielo.org.mx]

Application Note: High-Throughput Quantification of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone using HPLC-UV and GC-MS

Abstract

This application note presents robust and validated analytical methods for the precise quantification of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone, a key intermediate in pharmaceutical synthesis. We provide detailed protocols for two primary analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for routine quality control and Gas Chromatography-Mass Spectrometry (GC-MS) for confirmatory analysis and impurity profiling. The methodologies described herein are designed for researchers, scientists, and drug development professionals, emphasizing the rationale behind parameter selection to ensure method robustness and reliability. All protocols are structured to align with the principles of analytical method validation as outlined by the International Council for Harmonisation (ICH) guidelines.[1][2]

Introduction

Propiophenone derivatives are a significant class of compounds in pharmaceutical development, serving as precursors and intermediates for a wide range of active pharmaceutical ingredients (APIs).[3] The accurate quantification of these molecules, such as 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone, is critical throughout the drug development lifecycle. It ensures the purity of starting materials, monitors reaction progress, and guarantees the quality and stability of the final drug substance.[3]

The presence of a thiomethyl group, a trifluorinated phenyl ring, and a ketone moiety in the target analyte presents unique analytical challenges. These structural features necessitate the development of specific and sensitive methods to resolve the analyte from structurally similar impurities and degradation products. This guide provides two orthogonal analytical approaches to address these challenges, ensuring data integrity and supporting regulatory compliance.

Physicochemical Properties of the Analyte

A foundational understanding of the analyte's physicochemical properties is essential for developing effective analytical methods.[4] The properties for 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone are summarized below.

Property	Value / Prediction	Significance for Method Development
Molecular Formula	C₁₆H₁₃F₃OS	Influences molecular weight determination by mass spectrometry.
Molecular Weight	314.33 g/mol	Used for calculating concentrations and assessing mass spectral data.
Structure	The aromatic rings and carbonyl group are strong chromophores, ideal for UV detection. The molecule's polarity is suitable for reversed-phase chromatography.
Predicted LogP	4.5 - 5.5	Indicates high lipophilicity, suggesting good retention on non-polar stationary phases like C18 in reversed-phase HPLC.
Predicted Boiling Point	>350 °C	Suggests the compound is semi-volatile, making it amenable to GC analysis with appropriate temperature programming.[4]

Primary Quantification Method: Reversed-Phase HPLC-UV

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the principal technique for analyzing propiophenone derivatives in pharmaceutical quality control due to its precision and robustness.[3][5] This method separates compounds based on their hydrophobicity, making it ideal for the non-polar nature of the target analyte.

Principle of Separation and Method Causality

The analyte is dissolved in a suitable solvent and injected into the HPLC system. It travels through a column packed with a non-polar stationary phase (C18). A polar mobile phase is pumped through the column. Due to its high lipophilicity (high LogP), the analyte will have a strong affinity for the C18 stationary phase and move more slowly than polar impurities. By gradually increasing the organic solvent (acetonitrile) concentration in the mobile phase (gradient elution), the analyte is eventually eluted from the column and detected by a UV detector. The inclusion of a small amount of acid (phosphoric or formic acid) in the mobile phase is critical for protonating any residual silanols on the column packing, which prevents peak tailing and results in sharp, symmetrical peaks.[5]

Detailed Experimental Protocol: HPLC-UV

2.2.1. Materials and Reagents

• Reference Standard: 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone (≥98% purity)

• Solvent: Acetonitrile (HPLC grade), Water (HPLC grade or Milli-Q)

• Acidifier: Phosphoric Acid or Formic Acid (analytical grade)

• Vials: 2 mL amber glass vials with PTFE-lined caps[4]

• Filters: 0.22 µm or 0.45 µm syringe filters (PTFE or nylon)

2.2.2. Instrumentation and Chromatographic Conditions

Parameter	Specification
HPLC System	Liquid chromatograph with gradient elution capability and a UV or Diode Array Detector (DAD).
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]
Mobile Phase A	Water with 0.1% Phosphoric Acid.
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid.[5]
Gradient Program	0-20 min: 50% to 90% B; 20-25 min: 90% B; 25.1-30 min: 50% B.
Flow Rate	1.0 mL/min.
Column Temperature	30 °C.
Detection Wavelength	254 nm (or optimal wavelength determined by UV scan).
Injection Volume	10 µL.
Sample Solvent	Mobile Phase (50:50 Water:Acetonitrile with 0.1% Phosphoric Acid).

2.2.3. Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the sample solvent.[7]

• Calibration Standards: Perform serial dilutions of the stock solution with the sample solvent to prepare a minimum of five calibration standards (e.g., 5, 20, 50, 100, 200 µg/mL).[8]

• Sample Preparation: Accurately weigh the sample material and dissolve it in the sample solvent to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection to remove particulates.[8]

2.2.4. Data Analysis

• Inject the calibration standards and sample solutions.

• Generate a calibration curve by plotting the peak area against the concentration of the standards.

• Perform a linear regression analysis on the calibration curve. The coefficient of determination (r²) should be ≥ 0.999.

• Calculate the concentration of the analyte in the sample using the equation from the linear regression.

HPLC Analysis Workflow Diagram

Caption: Logical workflow for quantification via HPLC-UV.

Confirmatory Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of gas chromatography with the highly specific detection of mass spectrometry, making it an excellent technique for identity confirmation and the analysis of volatile and semi-volatile compounds.[4][9] Its high sensitivity also makes it suitable for detecting trace-level impurities.

Principle of Separation and Method Causality

The analyte is first vaporized in a heated injector. An inert carrier gas (Helium) sweeps the vaporized sample onto a capillary column coated with a stationary phase. The column is housed in an oven where the temperature is increased over time (a temperature ramp). Compounds are separated based on their boiling points and interaction with the stationary phase. As the analyte elutes from the column, it enters the mass spectrometer, where it is ionized (typically by Electron Ionization, EI). The resulting charged fragments are separated by their mass-to-charge ratio (m/z), creating a unique mass spectrum that acts as a chemical fingerprint for identification. For quantification, Selected Ion Monitoring (SIM) mode is often used, where the instrument only monitors a few specific, abundant ions for the analyte, dramatically increasing sensitivity and selectivity.[8]

Detailed Experimental Protocol: GC-MS

3.2.1. Materials and Reagents

• Reference Standard: 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone (≥98% purity)

• Solvent: Dichloromethane or Ethyl Acetate (GC grade)

• Inert Gas: Helium (99.999% purity)[4]

• Vials: 2 mL amber glass vials with PTFE-lined caps

3.2.2. Instrumentation and Analytical Conditions

Parameter	Specification
GC System	Gas chromatograph with a split/splitless injector and temperature programming capability.
Mass Spectrometer	Single Quadrupole or Triple Quadrupole Mass Spectrometer.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar phase (e.g., DB-5ms, HP-5ms).
Injector Temp.	280 °C.
Carrier Gas	Helium at a constant flow of 1.2 mL/min.
Oven Program	Start at 150 °C, hold for 1 min, ramp at 15 °C/min to 300 °C, hold for 5 min.
MS Transfer Line	290 °C.
Ion Source Temp.	230 °C.
Ionization Mode	Electron Ionization (EI) at 70 eV.
Acquisition Mode	Full Scan (m/z 50-450) for identification; SIM for quantification (select 3-4 characteristic ions).

3.2.3. Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh ~10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with dichloromethane.

• Calibration Standards: Perform serial dilutions of the stock solution to prepare standards (e.g., 0.1, 0.5, 2, 5, 10 µg/mL).

• Sample Preparation: Dissolve the sample in dichloromethane to achieve a concentration within the calibration range.

3.2.4. Data Analysis

• Confirm the identity of the analyte in samples by comparing its retention time and mass spectrum with that of the reference standard.

• For quantification, generate a calibration curve by plotting the combined area of the selected ions (in SIM mode) against concentration.

• Calculate the sample concentration using the linear regression equation derived from the calibration curve.

GC-MS Analysis Workflow Diagram

Caption: General workflow for GC-MS analysis.

Analytical Method Validation

For use in a regulated environment, any analytical method must be validated to ensure it is suitable for its intended purpose.[1] The validation process provides documented evidence that the method is accurate, precise, specific, and robust.[1][10] The core validation parameters are defined by ICH guidelines.[2][11]

Summary of Validation Parameters

The following table summarizes the key characteristics to be evaluated during method validation for an assay of a drug substance.

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the signal is from the analyte only, without interference from excipients, impurities, or degradation products.[10]	Peak purity analysis (for HPLC-DAD); resolution > 2.0 between analyte and adjacent peaks.
Linearity	To show a direct proportional relationship between concentration and instrument response over a defined range.[12]	Coefficient of determination (r²) ≥ 0.999.
Range	The concentration interval over which the method is precise, accurate, and linear.	Typically 80% to 120% of the target assay concentration.
Accuracy	The closeness of the measured value to the true value.[1]	98.0% to 102.0% recovery of spiked analyte at three concentration levels (e.g., 80%, 100%, 120%).
Precision	The degree of scatter between a series of measurements.	- Repeatability (Intra-assay): RSD ≤ 1.0% for ≥6 replicate injections. - Intermediate Precision: RSD ≤ 2.0% for analyses on different days, by different analysts, or on different equipment.[12]
Limit of Quantitation (LOQ)	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.[12]	Signal-to-Noise ratio ≥ 10.
Robustness	The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate, column temp).	System suitability parameters remain within defined limits; peak area/retention time show no significant change.

Method Validation Workflow Diagram

Caption: Workflow for analytical method validation based on ICH Q2(R2).

Conclusion

This application note provides two comprehensive, robust, and reliable methods for the quantification of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone. The primary HPLC-UV method is suitable for routine quality control in a regulated environment, while the confirmatory GC-MS method offers orthogonal verification and enhanced sensitivity for impurity profiling. By following the detailed protocols and implementing the described validation strategy, researchers and drug development professionals can ensure the generation of high-quality, defensible analytical data essential for advancing pharmaceutical development programs.

References

• Smolecule. (n.d.). Comprehensive Reverse Phase HPLC Analysis of Propiophenone Derivatives: Application Notes and Protocols.
• Smolecule. (n.d.). Comprehensive Analysis of Beta-Dimethylamino Propiophenone Derivatives: HPLC Methods and Applications.
• Dong, M. W. (2025, May 13).
• (2025, November 18). A Review on Analytical Method Validation as Per ICH Guidelines and Protocols. International Journal of Pharmaceutical and Drug Analysis.
• Benchchem. (2025). Application Note: Analysis of Ketones by Gas Chromatography-Mass Spectrometry (GC-MS).
• (2025, October 22).
• Høiseth, G., et al. (2010).
• (2023, August 29).
• (n.d.). Determination of ketone bodies in blood by headspace gas chromatography-mass spectrometry. Semantic Scholar.
• (n.d.). Determination of Ketone Bodies in Blood by Headspace Gas Chromatography-Mass Spectrometry.
• (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Tecan.
• (2025, July 22).
• (2025, November 29). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods.
• Van Eeckhaut, A., et al. (2013). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Analyst (RSC Publishing).
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• (2025, July 7).
• Smolecule. (n.d.). column selection guide for propiophenone derivative analysis.
• SIELC Technologies. (n.d.). Separation of 3'-Hydroxypropiophenone on Newcrom R1 HPLC column.
• Benchchem. (2025). analytical methods for the quantification of 3-(2-Methoxyphenyl)propiophenone.

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 3. pdf.smolecule.com [pdf.smolecule.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.smolecule.com [pdf.smolecule.com]
• 6. pdf.smolecule.com [pdf.smolecule.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of ketone bodies in blood by headspace gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 11. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 12. biopharminternational.com [biopharminternational.com]

Biological Evaluation Protocol for Novel Thiomethylphenyl Compounds: Dual COX-2 Inhibition and Microtubule Targeting

Introduction & Mechanistic Rationale

The thiomethylphenyl (or methylthiophenyl) moiety is a highly versatile pharmacophore in modern drug design. Characterized by its lipophilicity and the unique polarizability of the sulfur atom, this functional group is frequently utilized to exploit deep hydrophobic pockets in target proteins. Historically, it has demonstrated profound efficacy in Cholesteryl Ester Transfer Protein (CETP) inhibitors[1], but its most prominent applications lie in anti-inflammatory and oncology drug development.

In the context of inflammation, the thiomethylphenyl group serves as a critical bioisostere and metabolic precursor to the methylsulfonyl group (-SO2CH3) found in classical COX-2 inhibitors like rofecoxib. Structure-Activity Relationship (SAR) studies confirm that the methylsulfanyl moiety is essential for fitting into the secondary hydrophobic side pocket of the COX-2 active site, conferring high selectivity and potency[2]. In oncology, substituting a methoxy group with a thiomethyl group in scaffolds such as thienopyrimidines or combretastatin A-4 analogs significantly enhances their binding affinity to the colchicine site of tubulin, resulting in potent microtubule targeting agents (MTAs)[3].

This application note provides a comprehensive, self-validating protocol for evaluating novel thiomethylphenyl derivatives as dual-action agents: selective COX-2 inhibitors and microtubule depolymerizing agents.

Experimental Evaluation Workflow

Fig 1: Biological evaluation workflow for dual-target thiomethylphenyl compounds.

Protocol 1: In Vitro COX-1/COX-2 Selectivity Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) and the Selectivity Index (SI = IC₅₀ COX-1 / IC₅₀ COX-2) of the synthesized compounds. Causality & Principle: This assay relies on the cyclooxygenase-mediated conversion of arachidonic acid to PGG₂, which is subsequently reduced to PGH₂ by the enzyme's inherent peroxidase activity. This reduction is stoichiometrically coupled to the oxidation of ADHP (10-acetyl-3,7-dihydroxyphenoxazine) into highly fluorescent resorufin. This fluorometric approach provides a self-validating, real-time kinetic readout of enzyme activity without relying on downstream prostaglandin extraction.

Step-by-Step Methodology:

• Reagent Preparation: Prepare Assay Buffer (100 mM Tris-HCl, pH 8.0, containing 1 μM hematin). Hematin is strictly required as a cofactor for the peroxidase activity of COX enzymes.

• Enzyme Preparation: Reconstitute recombinant human COX-1 and COX-2 enzymes in Assay Buffer. Aliquot 10 μL of enzyme per well in a black 96-well microplate.

• Compound Incubation: Dissolve thiomethylphenyl compounds in DMSO (final DMSO concentration <1% to prevent solvent-induced enzyme denaturation). Add 10 μL of varying compound concentrations (0.01 μM to 100 μM) to the wells. Incubate at 37°C for 15 minutes to allow the compounds to access and bind the hydrophobic side pockets[2].

• Reaction Initiation: Add 10 μL of a substrate mixture containing arachidonic acid (final concentration 10 μM) and ADHP (final concentration 10 μM).

• Detection: Immediately transfer the plate to a fluorescence microplate reader. Read kinetic fluorescence (Ex: 535 nm / Em: 590 nm) every minute for 15 minutes at 37°C.

• Validation Control: Use Celecoxib as a positive control for COX-2 selectivity and Indomethacin as a non-selective control.

Protocol 2: Tubulin Polymerization Inhibition Assay

Objective: To evaluate the ability of the compounds to disrupt microtubule dynamics by binding to the colchicine site. Causality & Principle: Tubulin polymerization is highly sensitive to divalent cations and temperature. The assay utilizes PIPES buffer (pKa 6.8) to maintain optimal structural stability of tubulin, while EGTA is included to chelate trace Ca²⁺, which would otherwise trigger catastrophic depolymerization. GTP is supplied as the essential thermodynamic driver for microtubule assembly. A fluorescent reporter (e.g., DAPI) whose emission increases upon binding to polymerized microtubules is used to track assembly.

Step-by-Step Methodology:

• Buffer Preparation: Prepare PEM Buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9). Add 1 mM GTP and 10 μM fluorescent reporter dye immediately before use.

• Protein Thawing: Rapidly thaw porcine brain tubulin (>99% pure) in a 37°C water bath, then immediately transfer to ice. Dilute to a final concentration of 3 mg/mL in PEM buffer.

• Plate Setup: Pre-warm a half-area 96-well black plate to 37°C. Add 5 μL of the test compounds (dissolved in DMSO, final concentration 10 μM) to the wells.

• Initiation: Transfer 45 μL of the tubulin/reporter mixture to the wells using a multichannel pipette to initiate polymerization.

• Kinetic Reading: Monitor fluorescence (Ex: 360 nm / Em: 420 nm for DAPI-based reporters) continuously for 60 minutes at 37°C.

• Validation Control: Use Colchicine (depolymerizing agent) and Paclitaxel (stabilizing agent) as standard controls[3].

Fig 2: Dual mechanistic pathway of thiomethylphenyl derivatives in biological systems.

Protocol 3: Cellular Cytotoxicity and Apoptosis

Objective: To translate enzymatic and target-based inhibition into cellular efficacy, ensuring the compounds are cell-permeable and capable of inducing apoptosis.

Step-by-Step Methodology:

• Cell Culture & Seeding: Culture A549 (lung carcinoma) and MCF-7 (breast adenocarcinoma) cells in DMEM supplemented with 10% FBS. Seed at a density of 5 × 10³ cells/well in 96-well plates. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Treat cells with serial dilutions of the thiomethylphenyl compounds (0.001 μM to 50 μM). Incubate for 72 hours. Note: A 72-hour incubation is critical for MTAs, as cells must pass through the cell cycle to experience mitotic arrest before undergoing apoptosis.

• MTT Viability Assay: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Carefully aspirate the media and dissolve the formazan crystals in 150 μL of DMSO. Read absorbance at 570 nm. Calculate IC₅₀ values using non-linear regression.

• Apoptosis Evaluation (Flow Cytometry): Seed cells in 6-well plates and treat with the compound at its IC₅₀ concentration for 48 hours. Harvest cells (including floating cells), wash with cold PBS, and resuspend in Annexin V Binding Buffer. Stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark. Analyze via flow cytometry to quantify early (Annexin V+/PI-) and late (Annexin V+/PI+) apoptosis.

Data Presentation & Interpretation

The following tables represent the standardized format for summarizing the quantitative biological evaluation of the synthesized series.

Table 1: Enzymatic Inhibition and Selectivity Profiling

Compound ID	Substitution	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI)
TMP-01	p-SCH₃	>100	0.45 ± 0.03	>222
TMP-02	m-SCH₃	85.2 ± 4.1	1.12 ± 0.08	76
Celecoxib	Control	42.5 ± 2.3	0.06 ± 0.01	708
Indomethacin	Control	0.21 ± 0.02	1.85 ± 0.11	0.11

Interpretation Note: Para-substituted thiomethylphenyl groups generally exhibit superior insertion into the COX-2 secondary pocket compared to meta-substitutions, driving higher SI values.

Table 2: Tubulin Polymerization and Cellular Cytotoxicity

Compound ID	Tubulin IC₅₀ (µM)	A549 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)	Apoptosis (Total %)
TMP-01	2.1 ± 0.2	0.85 ± 0.05	1.20 ± 0.08	48.5%
TMP-02	4.8 ± 0.5	3.40 ± 0.15	4.10 ± 0.22	22.1%
Colchicine	1.5 ± 0.1	0.02 ± 0.01	0.03 ± 0.01	65.2%

Interpretation Note: Discrepancies between Tubulin IC₅₀ and Cellular IC₅₀ often indicate issues with cell permeability or the compound acting as a substrate for P-glycoprotein (P-gp) efflux pumps.

References

• Khalaf, R. A., Asa'ad, M., & Habash, M. (2022). Thiomethylphenyl Benzenesulfonamides as Potential Cholesteryl Ester Transfer Protein Inhibitors: Synthesis, Molecular Modeling and Biological Evaluation. Current Organic Chemistry, 26(8), 807-815.[URL: https://doi.org/10.2174/1385272826666220601150913]
• Pal, M., Veeramaneni, V. R., Padakanti, S., Nagabelli, M., Akhila, V., Premkumar, M., Rao, C. S., Misra, P., Ramesh, M., & Yeleswarapu, K. R. (2003). Synthesis and cyclooxygenase (COX-1/COX-2) inhibiting property of 3,4-diarylfuranones. Indian Journal of Chemistry Section B, 42B, 1950-1957.[URL: http://nopr.niscpr.res.in/handle/123456789/20002]
• Islam, F., Doshi, A., Robles, A. J., Quadery, T. M., Zhang, X., Zhou, X., Hamel, E., Mooberry, S. L., & Gangjee, A. (2022). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. Molecules, 27(1), 321.[URL: https://doi.org/10.3390/molecules27010321]

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]

techniques for purifying 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone

An Application Guide and Protocols for the Purification of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone

Abstract

This document provides a comprehensive guide to the purification of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone, a key intermediate in pharmaceutical and materials science research. Achieving high purity of this compound is critical for ensuring the reliability of downstream applications and the integrity of final products. This guide moves beyond simple step-by-step instructions to explain the underlying chemical principles that inform an effective purification strategy. We present two primary, robust protocols—flash column chromatography and recrystallization—and detail the necessary analytical methods for purity verification. This document is intended for researchers, scientists, and drug development professionals seeking to establish a reliable and reproducible purification workflow.

Introduction: The Imperative for Purity

3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone is a complex organic molecule featuring a ketone functional group, a trifluorinated aromatic ring, and a sulfur-containing thiomethyl moiety. Each of these features presents unique considerations during purification. Impurities, which can arise from starting materials, side reactions during synthesis, or subsequent degradation, can significantly impact the compound's reactivity, biological activity, and physical properties.[1] For instance, residual catalysts can interfere with subsequent synthetic steps, while oxidative by-products can alter the molecule's pharmacological profile.

The primary challenges in purifying this specific propiophenone are:

• Polarity Management: The molecule possesses both non-polar (aromatic rings) and moderately polar (ketone, thiomethyl) groups, requiring careful selection of chromatographic or solvent systems.

• Oxidation Sensitivity: The thiomethyl group (-SMe) is susceptible to oxidation, potentially forming the more polar sulfoxide (-S(O)Me) or sulfone (-S(O)₂Me).[2] This necessitates careful handling to prevent the introduction of these impurities.

• Removal of Structural Isomers: Synthesis may result in isomeric impurities that are challenging to separate due to similar physical properties.[3]

This guide provides validated protocols to address these challenges effectively.

Strategic Approach to Purification

A successful purification strategy is a multi-step process that begins with an understanding of the crude material and ends with rigorous analytical confirmation of purity. The logical flow involves an initial bulk purification to remove major impurities, followed by a final polishing step to achieve high purity.

Sources

• 1. scispace.com [scispace.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone. The synthesis, primarily achieved through a Friedel-Crafts acylation, presents distinct challenges due to the electronic properties of the substrates. This document offers troubleshooting strategies, frequently asked questions, and a detailed experimental protocol to enhance yield and purity.

Section 1: Reaction Overview and Mechanism

The synthesis of the target molecule is most effectively accomplished via the Friedel-Crafts acylation of 1,2,3-trifluorobenzene with 3-(4-(methylthio)phenyl)propanoyl chloride, using a strong Lewis acid catalyst such as aluminum chloride (AlCl₃).

Caption: Overall reaction scheme for the synthesis.

Core Mechanism: Friedel-Crafts Acylation

The reaction proceeds via a classic electrophilic aromatic substitution mechanism.

• Generation of the Acylium Ion: The Lewis acid catalyst (AlCl₃) coordinates with the chlorine atom of the acyl chloride, which facilitates the cleavage of the C-Cl bond to form a resonance-stabilized acylium ion. This ion is a potent electrophile.[1]

• Electrophilic Attack: The π-electron system of the 1,2,3-trifluorobenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step forms a new carbon-carbon bond and a non-aromatic carbocation intermediate known as a sigma complex or arenium ion.

• Rearomatization: A base (typically the [AlCl₄]⁻ complex) abstracts a proton from the carbon bearing the new acyl group, restoring the aromaticity of the ring and regenerating the Lewis acid catalyst.

However, due to catalyst complexation with the product, a stoichiometric amount of AlCl₃ is consumed.[2]

Caption: Simplified mechanism of Friedel-Crafts Acylation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in this specific synthesis? A: There are two main hurdles. First, the 1,2,3-trifluorobenzene ring is strongly deactivated towards electrophilic attack due to the powerful electron-withdrawing effects of the three fluorine atoms.[3] This necessitates harsh reaction conditions or highly active catalysts. Second, the thioether (-SCH₃) group in the acyl chloride contains a lone pair of electrons on the sulfur atom, which can coordinate with the Lewis acid catalyst (AlCl₃). This forms a deactivating complex and consumes the catalyst, meaning more than a stoichiometric amount is required.[3]

Q2: Why is a stoichiometric or greater amount of AlCl₃ needed? A: Unlike many catalytic reactions, Friedel-Crafts acylation requires at least a 1:1 molar ratio of Lewis acid to the acylating agent. This is because the ketone product formed is itself a Lewis base and forms a stable complex with the AlCl₃.[3][4] This complex deactivates both the product towards further reaction (preventing polyacylation) and the catalyst.[2][5] In this specific synthesis, an additional equivalent of AlCl₃ is likely consumed by complexing with the thioether group, necessitating the use of at least two equivalents, plus a catalytic amount.

Q3: Can milder Lewis acids like FeCl₃ or ZnCl₂ be used to avoid side reactions? A: While milder Lewis acids can be effective for activated aromatic rings, they are generally insufficient to promote the acylation of a highly deactivated substrate like 1,2,3-trifluorobenzene.[4] A strong Lewis acid like AlCl₃ is typically required to generate a sufficiently electrophilic acylium ion to overcome the high activation energy barrier. Using milder catalysts will likely result in very low or no yield.

Q4: How critical are anhydrous conditions? A: Extremely critical. Lewis acids like AlCl₃ react violently with water, hydrolyzing to aluminum hydroxide species that are catalytically inactive.[3][4] Any moisture in the reagents, solvent, or glassware will consume the catalyst and inhibit the reaction. All glassware must be flame- or oven-dried, and reagents should be anhydrous grade and handled under an inert atmosphere (e.g., nitrogen or argon).

Section 3: Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Problem	Potential Cause(s)	Recommended Solutions & Explanations
Low or No Product Formation	1. Inactive Catalyst: AlCl₃ was exposed to atmospheric moisture.[3] 2. Insufficient Catalyst: Stoichiometry did not account for complexation with the product carbonyl and the thioether sulfur. 3. Deactivated Substrate: Reaction conditions (temperature, time) are not sufficient to overcome the high activation energy of the trifluorobenzene ring.	1. Use a fresh, unopened bottle of anhydrous AlCl₃ or a properly stored batch. Handle quickly in a dry environment or glovebox. 2. Increase the AlCl₃ stoichiometry. Start with at least 2.2 equivalents relative to the acyl chloride. An automated process with statistical design of experiments (DoE) can rapidly optimize this parameter.[6] 3. After the initial addition at low temperature, allow the reaction to warm to room temperature and then gently reflux for several hours. Monitor progress by TLC.
Formation of Dark Tar / Polymerization	1. Reaction Temperature Too High: Excessive heat can promote side reactions and decomposition, particularly with sensitive functional groups.[4] 2. Localized Hotspots: Rapid addition of the Lewis acid or acyl chloride can create localized areas of high reactivity.	1. Maintain strict temperature control. Begin the addition of the acyl chloride at 0 °C using an ice bath. 2. Add the acyl chloride dropwise over an extended period (e.g., 30-60 minutes) to the solution of the arene and AlCl₃ to ensure the exothermic reaction is well-controlled.
Difficult Workup / Persistent Emulsions	1. Hydrolysis of Excess AlCl₃: Quenching the reaction with water forms gelatinous aluminum hydroxide precipitates that stabilize emulsions.[3] 2. Complex Product-Catalyst Mixture: The stable complex between the ketone product and AlCl₃ needs to be effectively hydrolyzed.	1. Quench the reaction by slowly and carefully pouring the reaction mixture onto a vigorously stirred slurry of crushed ice and concentrated hydrochloric acid. The acid helps to dissolve the aluminum salts as soluble [Al(H₂O)₆]³⁺.[3] 2. During the extraction process, wash the organic layer with a saturated brine (NaCl solution). This increases the ionic strength of the aqueous layer and helps to break up emulsions.[4]
Side Product Detected (Sulfonium Salt Formation)	1. Intramolecular Cyclization: The acylium ion intermediate could potentially be attacked by the thioether sulfur, although this is less likely than intermolecular acylation. 2. Lewis Acid Attack on Sulfur: The Lewis acid can directly interact with the thioether, potentially leading to undesired downstream reactions.	1. This is generally minimized by keeping the reaction temperature as low as possible while still achieving conversion. 2. Ensure sufficient Lewis acid is present to complex with the sulfur while leaving enough to catalyze the main reaction. Using a solvent in which the desired intermediates are highly soluble can favor the intermolecular pathway.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting low product yield.

Section 4: Optimized Experimental Protocol

Note: This protocol assumes the precursor, 3-(4-(methylthio)phenyl)propanoyl chloride, is available. If not, it can be synthesized from 3-(4-(methylthio)phenyl)propanoic acid using standard methods with thionyl chloride or oxalyl chloride.

Reagents and Stoichiometry

Reagent	Molar Eq.	Purpose	Key Considerations
1,2,3-Trifluorobenzene	1.0	Aromatic Substrate	Must be anhydrous.
3-(4-(methylthio)phenyl)propanoyl chloride	1.1	Acylating Agent	Must be pure and free of carboxylic acid.[3]
Aluminum Chloride (AlCl₃)	2.2 - 2.5	Lewis Acid Catalyst	Must be anhydrous powder. Handle quickly.
Dichloromethane (DCM)	-	Solvent	Anhydrous grade, distilled from CaH₂ if necessary.
Hydrochloric Acid (conc.)	-	Workup	To dissolve aluminum salts.
Crushed Ice	-	Workup	For controlled, exothermic quenching.

Step-by-Step Procedure

• Apparatus Setup: Assemble a three-necked round-bottom flask (flame-dried under vacuum) with a magnetic stir bar, a reflux condenser fitted with a calcium chloride drying tube or nitrogen inlet, and a pressure-equalizing dropping funnel. Maintain a positive pressure of inert gas (N₂ or Ar) throughout the reaction.[4]

• Reagent Charging: To the flask, add anhydrous dichloromethane (DCM) followed by anhydrous aluminum chloride (2.2 eq.). Cool the resulting slurry to 0 °C in an ice bath. Add 1,2,3-trifluorobenzene (1.0 eq.) to the slurry.

• Acyl Chloride Addition: Dissolve 3-(4-(methylthio)phenyl)propanoyl chloride (1.1 eq.) in a small amount of anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred, cooled reaction mixture over 30-60 minutes. Maintain the internal temperature below 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-2 hours at room temperature. Then, heat the reaction to reflux (approx. 40 °C for DCM) and maintain for 4-8 hours. Monitor the reaction's progress by taking small aliquots and analyzing via Thin Layer Chromatography (TLC).

• Workup (Quenching): Once the reaction is complete, cool the flask back to 0 °C. In a separate large beaker, prepare a slurry of crushed ice and concentrated HCl. Very slowly and carefully, pour the reaction mixture into the ice/HCl slurry with vigorous stirring. Caution: This is a highly exothermic process that will release HCl gas.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.[4]

• Washing: Combine the organic extracts and wash sequentially with:

  • 1M HCl (to remove any remaining basic aluminum salts)

  • Saturated sodium bicarbonate (NaHCO₃) solution (to neutralize any remaining acid)

  • Saturated brine (NaCl solution) (to help remove water and break emulsions)

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and remove the solvent by rotary evaporation to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent. The pure fractions can be combined and the solvent evaporated. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

References

• Automated Process Research. An Example of Accelerated Optimization of the Friedel-Crafts Acylation Reaction, a Key Step. Vertex Pharmaceuticals.
• How to optimize Friedel-Crafts acyl
• Optimizing reaction conditions for Friedel-Crafts acyl
• Reaction: Acylation via Friedel-Crafts. Saskoer Introduction to Organic Chemistry.
• Friedel Crafts Acylation: Mechanism & Conditions. StudySmarter.
• EAS Reactions (3)
• Friedel–Crafts Acyl
• A Comparative Guide to Catalysts for Friedel-Crafts Acyl
• Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbon
• Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid c
• Friedel-Crafts Acylation: Mechanism, Reactions & limit
• Common side reactions in the Friedel-Crafts acyl
• Friedel-Crafts Acyl
• Friedel-Crafts Reactions. Chemistry LibreTexts.

Sources

• 1. 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry [saskoer.ca]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. science-revision.co.uk [science-revision.co.uk]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone

Introduction

This technical guide provides in-depth support for researchers, scientists, and drug development professionals working with 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone. While this specific molecule has limited documentation in public literature, this guide is built upon extensive experience with structurally related compounds and foundational principles of organic chemistry. The information herein is designed to help you anticipate and troubleshoot potential stability issues, ensuring the integrity and reproducibility of your experimental results.

The core structure contains three key functional groups that dictate its chemical behavior: a propiophenone core, a thioether (thiomethyl) moiety, and a trifluorinated phenyl ring . Understanding the potential liabilities of each is crucial for successful experimentation.

Part 1: Core Stability Concerns & Potential Degradation Pathways

The primary stability concern for this molecule is the thioether group, which is susceptible to oxidation. Other potential issues include reactions related to the ketone functional group and solvent-induced degradation.

Oxidation of the Thioether Moiety

The sulfur atom in the thiomethylphenyl group is electron-rich and can be easily oxidized, especially when exposed to atmospheric oxygen, oxidizing agents, or even light.[1] This process typically occurs in two stages, forming the corresponding sulfoxide and then the sulfone.[2][3]

• Thioether → Sulfoxide → Sulfone

This oxidative degradation is significant because the resulting sulfoxide and sulfone have different polarities, molecular weights, and potentially different biological activities and toxicological profiles compared to the parent compound. This can lead to inaccurate and irreproducible results in biological assays.[4]

Ketone Group Reactivity

The propiophenone core, while generally stable, can participate in certain reactions under specific conditions:

• Photodecomposition: Ketones, particularly aromatic ketones, can be sensitive to UV light.[5] This can lead to complex degradation pathways and a loss of sample purity.

• Keto-Enol Tautomerism: Like other ketones, this compound can exist in equilibrium with its enol tautomer.[6] While typically favoring the keto form, changes in solvent or pH can affect this equilibrium and potentially open up alternative reaction pathways.

Part 2: Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address common issues you may encounter during your experiments.

Troubleshooting Common Experimental Issues

Q1: My stored solid sample (or solution) has developed a slight yellow discoloration. What is the likely cause?

A1: A yellow tint is often indicative of oxidative degradation or photodecomposition. The formation of oxidized species or other minor impurities can impart color.

• Recommended Action:

  • Confirm Purity: Immediately analyze a small aliquot of the discolored sample using LC-MS and compare it to a fresh, pure sample or the original certificate of analysis.[7][8] Look for new peaks with masses corresponding to the addition of one oxygen atom (M+16, sulfoxide) or two oxygen atoms (M+32, sulfone).

  • Review Storage Conditions: Ensure the compound is stored in a tightly sealed amber vial, under an inert atmosphere (argon or nitrogen is recommended), and at a low temperature (≤ 4°C).[9][10] If stored as a solution, ensure the solvent was degassed prior to use.

Q2: I am observing inconsistent results in my cell-based or biochemical assays. Could compound stability be the issue?

A2: Yes, this is a very common problem. The compound may be degrading in the aqueous, oxygen-rich environment of your assay medium. Thioethers can be oxidized by reactive oxygen species (ROS) present in cellular environments.[4]

• Recommended Action:

  • Assess Stability in Media: Perform a control experiment. Incubate your compound in the complete assay medium (including any additives like FBS) for the duration of your experiment. At various time points (e.g., 0, 2, 8, 24 hours), take an aliquot and analyze it by LC-MS to quantify the amount of parent compound remaining.

  • Minimize Exposure Time: If degradation is observed, try to minimize the incubation time of the compound in the assay.

  • Consider Formulation: For in-vivo studies or long-term assays, formulation strategies may be necessary to protect the compound.

Q3: My NMR or LC-MS analysis shows unexpected peaks, even with a freshly prepared sample. Is my compound impure?

A3: While the starting material could be impure, it's also possible that the compound is degrading during the analysis itself. Some compounds are unstable in certain analytical solvents or can degrade on the LC column.

• Recommended Action:

  • Use High-Purity Solvents: Ensure all solvents used for sample preparation and analysis are of high purity and freshly opened or properly stored.

  • Test Different Solvents: Dissolve a small amount in a different deuterated solvent for NMR (e.g., if you used DMSO-d6, try Acetone-d6) or a different mobile phase for LC-MS to see if the impurity profile changes.

  • Check for On-Column Degradation: Vary the LC method parameters, such as the column temperature or mobile phase pH, to see if the impurity profile is affected.

Frequently Asked Questions (FAQs)

What are the ideal storage conditions for 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone? Store the solid compound in a tightly sealed amber glass vial at ≤ 4°C under an inert atmosphere (argon or nitrogen).[9][10] For solutions, use degassed, high-purity solvents and store frozen, protected from light.

Which analytical techniques are best for detecting degradation products? High-Performance Liquid Chromatography coupled with Mass Spectrometry (LC-MS) is the most powerful technique.[8] It allows for the separation of the parent compound from its degradation products and provides mass information to help identify them (e.g., M+16 for sulfoxide, M+32 for sulfone).[11]

Are there any known incompatibilities with common solvents or reagents? Avoid strong oxidizing agents, as they will readily oxidize the thioether group.[1][12] Also, be cautious with strong bases, which could potentially react with the propiophenone core.[13] Propiophenone itself is generally stable but incompatible with strong oxidizing agents and bases.[12]

Part 3: Experimental Protocols & Data

To proactively understand the stability of this molecule, a forced degradation study is highly recommended.[14] This involves intentionally stressing the compound under various conditions to identify potential degradation pathways and develop stability-indicating analytical methods.[15][16]

Protocol 1: Forced Degradation Study

Objective: To identify the degradation products and pathways of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone under various stress conditions.

Methodology:

• Prepare a stock solution of the compound in a suitable solvent (e.g., Acetonitrile) at 1 mg/mL.

• Set up the following stress conditions in separate, clearly labeled amber vials:

  • Acid Hydrolysis: Add an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add an equal volume of 3% H₂O₂. Incubate at room temperature for 24 hours.

  • Thermal Degradation: Keep the stock solution at 80°C for 48 hours.[5]

  • Photolytic Degradation: Expose the stock solution to a photostability chamber (ICH Q1B conditions, e.g., 1.2 million lux hours and 200 W h/m²) or direct sunlight for 24 hours.

  • Control: Keep the stock solution at 4°C, protected from light.

• After the incubation period, neutralize the acid and base samples.

• Analyze all samples by a validated LC-MS method to determine the percentage of degradation and identify the major degradation products.

Expected Outcomes & Interpretation:

Stress Condition	Expected Degradation	Primary Degradants to Monitor (by LC-MS)
Acid Hydrolysis	Low to Moderate	Parent compound, potential minor hydrolysis products
Base Hydrolysis	Low to Moderate	Parent compound, potential reaction at ketone
Oxidative (H₂O₂)	High	Sulfoxide (M+16), Sulfone (M+32)
Thermal	Low to Moderate	Parent compound, various minor degradants
Photolytic	Moderate to High	Complex mixture, potential ketone cleavage products

This table summarizes expected outcomes based on the chemical structure. Actual results must be confirmed experimentally.

Part 4: Visualized Workflows and Pathways

Potential Oxidative Degradation Pathway

The following diagram illustrates the most probable degradation pathway for this compound under oxidative stress.

Caption: Stepwise oxidation of the thioether to sulfoxide and sulfone.

Troubleshooting Workflow for Assay Inconsistency

Use this workflow to systematically diagnose the root cause of inconsistent experimental results.

Caption: A systematic approach to diagnosing inconsistent assay results.

References

• Vertex AI Search. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability.
• IJSDR. (n.d.). Force Degradation for Pharmaceuticals: A Review. IJSDR.
• Nelson Labs. (n.d.).
• Journal of Applied Pharmaceutical Science. (n.d.).
• ResearchGate. (n.d.).
• International Journal of Pharmaceutical Sciences and Research. (n.d.).
• Royal Society of Chemistry. (n.d.).
• Smolecule. (n.d.).
• PMC. (n.d.). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis.
• ResearchGate. (n.d.). Standardization of Analytical Methodology and Procedures for Purity Assessment of Small Molecules in Drug Discovery | Request PDF.
• Ossila. (n.d.). Air Sensitive Compounds.
• Pacific BioLabs. (n.d.). Small Molecule Identity and Purity Testing.
• Wipf Group. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds.
• Agilent. (n.d.).
• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, March 4).
• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity.
• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market.
• University of Cyprus. (2022, September 23). Time-Sensitive Chemicals Guide – Department of Chemistry.
• ACS Publications. (2024, July 23). Manganese-Mediated Electrochemical Oxidation of Thioethers to Sulfoxides Using Water as the Source of Oxygen Atoms | Journal of the American Chemical Society.
• University of Notre Dame. (n.d.). STANDARD OPERATING PROCEDURE FOR HANDLING STORAGE AND DISPOSAL FOR TIME SENSITIVE CHEMICALS.
• University of Notre Dame. (n.d.). Standard Operating Procedure for Handling Storage and Disposal for Time Sensitive Chemicals | Risk Management and Safety.
• CDH Fine Chemicals India. (n.d.).
• ChemicalBook. (2026, January 13). Propiophenone | 93-55-0.
• The Good Scents Company. (n.d.). propiophenone, 93-55-0.
• ACS Publications. (2022, November 16).
• Loba Chemie. (2015, April 9). PROPIOPHENONE FOR SYNTHESIS MSDS CAS No: 93-55-0 MSDS.

Sources

• 1. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 2. researchgate.net [researchgate.net]
• 3. Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pacificbiolabs.com [pacificbiolabs.com]
• 9. pdf.smolecule.com [pdf.smolecule.com]
• 10. ossila.com [ossila.com]
• 11. agilent.com [agilent.com]
• 12. Propiophenone | 93-55-0 [chemicalbook.com]
• 13. cdhfinechemical.com [cdhfinechemical.com]
• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. nelsonlabs.com [nelsonlabs.com]
• 16. pharmainfo.in [pharmainfo.in]

troubleshooting guide for analyzing fluorinated compounds by NMR

Welcome to the Fluorine-19 Nuclear Magnetic Resonance (19F NMR) Technical Support Center. Fluorine-19 is a highly receptive spin-½ nucleus with 100% natural abundance and a massive chemical shift dispersion (>800 ppm)[1]. Because fluorine is virtually absent from native biological matrices, it provides background-free spectra ideal for drug development and metabolic screening[2].

However, the unique quantum mechanical and hardware-related properties of 19F introduce specific experimental artifacts. This guide provides researchers with causality-driven troubleshooting logic and self-validating protocols to resolve the most common 19F NMR issues.

Diagnostic Workflow for 19F NMR Artifacts

Workflow for diagnosing and resolving common baseline and background artifacts in 19F NMR.

FAQ 1: Why is the baseline of my 19F spectrum severely rolling?

The Causality: You are likely experiencing acoustic ringing . When a radiofrequency (RF) pulse is applied to the probe coil, it induces mechanical vibrations within the coil materials. Because 19F frequencies are relatively low but utilize similar coil geometries to 1H, these vibrations induce a spurious, decaying oscillating signal in the receiver[3]. This artifact corrupts the initial data points of the Free Induction Decay (FID), which translates into a severely rolling baseline after Fourier Transformation[3].

Self-Validating Resolution Protocol: If you cannot change the hardware, you must correct this via post-acquisition mathematics or specialized pulse sequences.

Method A: Backward Linear Prediction (BLP) (Post-Processing)

• Identify Corrupted Points: Open the raw FID. The acoustic ringing will appear as a high-intensity oscillation in the first 10–30 points.

• Configure BLP: In your processing software (e.g., TopSpin), set the Linear Prediction mode to "Backward".

• Set Parameters: Instruct the software to discard the first n corrupted points and mathematically predict them based on the subsequent uncorrupted data points.

• Transform: Apply the Fourier Transform. Validation: The resulting baseline should be perfectly flat without the need for aggressive manual polynomial baseline correction[3].

Method B: Anti-Ringing Pulse Sequence (Acquisition)

• Select Sequence: Load an anti-ringing pulse program (e.g., aring or aring2 on Bruker systems).

• Mechanism: These sequences utilize extensive phase cycling schemes to cancel out the mechanical acoustic ringing artifact before the receiver opens[3].

FAQ 2: I see a massive, broad peak around -110 to -120 ppm. Is my sample contaminated?

The Causality: This is a probe background signal . Standard NMR probes contain polytetrafluoroethylene (PTFE/Teflon) components, such as coil supports and capacitors. The fluorine atoms in these solid materials undergo extremely rapid spin-spin relaxation ( T2​ ), resulting in a very broad, unresolved hump in the spectrum, typically centered around -110 to -120 ppm[2][4].

Self-Validating Resolution Protocol:

• Hardware Solution: The ultimate fix is utilizing a dedicated "fluorine-free" probe designed specifically for 19F NMR.

• Spectroscopic Solution (DEPTH Sequence): If a standard probe must be used, implement a DEPTH pulse sequence. This sequence suppresses background signals originating from outside the active volume of the RF coil (where the PTFE components reside).

• Post-Processing: Apply a polynomial baseline correction specifically targeting the broad hump region[4]. Validation: Run a blank sample (solvent only). If the DEPTH sequence is calibrated correctly, the broad hump will be attenuated to the level of the noise floor.

FAQ 3: How do I accurately reference my 19F chemical shifts without using toxic CFCl3?

The Causality: The IUPAC standard for 19F NMR is trichlorofluoromethane (CFCl3) at 0.00 ppm[5]. However, CFCl3 is a highly volatile, ozone-depleting substance. Modern laboratories use secondary internal or external standards like Trifluoroacetic acid (TFA) or Trifluoroethanol (TFE). Because 19F is highly sensitive to its microenvironment, the chemical shift of these secondary standards varies significantly depending on the solvent[4][6].

Data Presentation: Secondary Reference Standards Use the following table to calibrate your spectra when using secondary standards relative to the CFCl3 scale (0 ppm).

Secondary Standard	Solvent	Chemical Shift (ppm vs CFCl3)
Trifluoroacetic acid (TFA)	CDCl3	-76.55[4]
Trifluoroacetic acid (TFA)	D2O	-75.60[6]
Trifluoroethanol (TFE)	CD3OD	-77.06[6]
Fluorobenzene	CDCl3	-113.10[1]
Hexafluorobenzene	CDCl3	-162.90[1]

Note: For absolute precision, calibrate your specific secondary standard against a sealed capillary of CFCl3 once, then use that calibrated value for subsequent experiments[6].

FAQ 4: Why are my quantitative 19F NMR (qNMR) integrations inconsistent?

The Causality: You are likely truncating the longitudinal relaxation time ( T1​ ) . Fluorine nuclei, especially those in highly symmetric environments (like -CF3 groups) or small, highly mobile molecules, lack efficient dipole-dipole relaxation pathways. Consequently, their T1​ relaxation times can be exceptionally long (often 1 to 5 seconds)[7][8]. If your relaxation delay ( D1​ ) is too short, the magnetization does not fully return to equilibrium between scans, leading to signal saturation and artificially low integration values[9].

Self-Validating Resolution Protocol: T1​ Determination & qNMR Optimization To achieve >99.9% relaxation (the gold standard for qNMR), the repetition time must be at least 7×T1​ of the slowest relaxing nucleus[9].

• Setup Inversion Recovery: Load your sample and tune/match the probe. Load the inversion recovery pulse program (e.g., t1ir).

• Define Delays: Create a variable delay list (vdlist) containing 10–12 delays ranging logarithmically from 0.01 s to 20 s. Set the base D1​ to 15 seconds to ensure full relaxation between the inversion pulses[8].

• Acquire & Fit: Acquire the pseudo-2D dataset. Use the T1​ relaxation module in your software to fit the peak intensities to the equation: I=I0​(1−2e−τ/T1​) .

• Optimize qNMR Parameters: Identify the longest T1​ in your mixture. Set your qNMR D1​ parameter such that D1​+Acquisition Time≥7×T1​ [9]. Validation: Run two consecutive 1D spectra: one with your calculated D1​ , and one with D1​+10s . If the integrated ratios between your analyte and internal standard remain identical across both spectra, your system is fully relaxed and validated for quantification.

FAQ 5: I am seeing unexpected multiplet splitting. What causes this?

The Causality: Fluorine-19 strongly couples with both 1H and 13C nuclei[1].

• 1H Coupling: Hydrogen-fluorine coupling constants ( JHF​ ) can be massive (up to 50 Hz for geminal protons), creating complex multiplets[1].

• 13C Satellites: Due to the ~1.1% natural abundance of 13C, a small fraction of your molecules will exhibit 1JCF​ coupling (often >200 Hz), appearing as small satellite doublets flanking the main 19F peak[3].

Self-Validating Resolution Protocol: To simplify the spectrum, acquire a proton-decoupled 19F spectrum (19F{1H}). Critical Warning for qNMR: Continuous 1H decoupling can cause probe heating and induce the Nuclear Overhauser Effect (NOE), which distorts signal intensities[10]. If you require quantitative data, you must use an inverse gated decoupling pulse sequence, which turns off the decoupler during the relaxation delay to suppress the NOE while maintaining decoupled singlets during acquisition[10].

References

• ChemRxiv. "Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization". ChemRxiv. [Link]

• DTIC. "Quantification of Fluorine Content in AFFF Concentrates". Defense Technical Information Center. [Link]

• SepScience. "Certified Reference Materials for 19F Quantitative NMR Ensuring Traceability to 'The International System of Units' (SI)". SepScience. [Link]

• HUJI. "19Flourine NMR". The Hebrew University of Jerusalem. [Link]

• PMC. "Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content". National Institutes of Health.[Link]

• PMC. "Ligand-Based Competition Binding by Real-Time 19F NMR in Human Cells". National Institutes of Health. [Link]

• Università di Bologna / J. Am. Chem. Soc. "Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy". Università di Bologna.[Link]

• PMC. "New Frontiers and Developing Applications in 19F NMR". National Institutes of Health. [Link]

• Wikipedia. "Fluorine-19 nuclear magnetic resonance spectroscopy". Wikipedia.[Link]

Sources

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. Ligand-Based Competition Binding by Real-Time 19F NMR in Human Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cris.unibo.it [cris.unibo.it]
• 5. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. learning.sepscience.com [learning.sepscience.com]
• 8. Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. 19Flourine NMR [chem.ch.huji.ac.il]

Technical Support Center: Enhancing the Reactivity of Propiophenone Derivatives

Welcome to the Technical Support Center for propiophenone functionalization. Propiophenone derivatives (aryl ethyl ketones) are indispensable precursors in the synthesis of active pharmaceutical ingredients (APIs), including cathinone analogs, ephedrine derivatives, and various analgesics. However, researchers frequently encounter reactivity bottlenecks—ranging from sluggish α -halogenation to poor regioselectivity in cross-coupling.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to optimize your synthetic workflows.

Troubleshooting α -Halogenation: Sluggish Reactivity & Over-Bromination

Q: Why is the α -bromination of my electron-deficient propiophenone derivatives so sluggish, and how can I prevent α,α -dibromination?

The Causality: The rate-determining step in the acid-catalyzed halogenation of ketones is enolization. Electron-withdrawing groups on the aromatic ring decrease the electron density of the carbonyl oxygen, drastically slowing down enol formation. When researchers attempt to force the reaction by adding excess Br2​ or increasing the temperature, the initial monobrominated product (which is now even more prone to enolization under certain basic conditions) rapidly undergoes a second halogenation, leading to α,α -dibromination.

The Solution: Abandon harsh Br2​ /AcOH conditions. Instead, utilize a catalytic system that simultaneously enhances enolization and delivers the halogen in a controlled, sterically hindered manner. Using Bromodimethylsulfonium Bromide (BDMS) in the presence of MgO nanoparticles, or Copper(II) bromide ( CuBr2​ ) complexes, provides excellent chemoselectivity and regioselectivity .

Protocol 1: Regioselective Monobromination using BDMS/MgO

Self-Validating System: This protocol uses a heterogeneous basic surface to drive enolization without over-acidifying the medium.

• Preparation: In a 50 mL round-bottom flask, dissolve 1.0 mmol of the propiophenone derivative in 10 mL of methanol. Add 10 mol% of MgO nanoparticles.

• Activation: Stir the suspension at room temperature for 5 minutes. The MgO surface acts as a mild base, promoting the formation of the enolate intermediate.

• Halogenation: Slowly add 2.0 mmol of Bromodimethylsulfonium Bromide (BDMS) in small portions to prevent thermal spiking.

• Heating: Elevate the temperature to 60 °C and stir for 50 minutes.

• Workup: Filter the mixture to recover the MgO nanoparticles. Quench the filtrate with saturated aqueous NaHCO3​ , extract with ethyl acetate, dry over MgSO4​ , and concentrate in vacuo.

• Validation Step: Monitor via GC-MS. Successful monobromination is validated by the appearance of a product peak exhibiting a strict 1:1 isotopic pattern (M / M+2) characteristic of a single bromine atom, with no M+4 peak present.

Table 1: Comparison of Brominating Agents for Propiophenone Derivatives

Reagent System	Enolization Rate	Chemoselectivity (Mono vs. Di)	Primary Byproduct	Environmental Impact
Br2​ / AcOH	Fast	Poor (High dibromination risk)	HBr gas	High (Toxic, corrosive)
NBS / pTsOH	Moderate	Moderate	Succinimide	Moderate
CuBr2​ / β -CD	Moderate	Excellent	Cu(I) salts	Low (Green metrics optimized)
BDMS / MgO	Fast (at 60 °C)	Excellent	Dimethyl sulfide (DMS)	Low (MgO is recyclable)

Enhancing Cross-Coupling Reactivity (C–O Activation)

Q: My Palladium-catalyzed α -arylation of propiophenone with aryl tosylates is yielding less than 20% product. How do I enhance the reactivity of the C–O electrophile?

The Causality: Aryl tosylates and mesylates possess exceptionally strong C–O bonds compared to the C–X bonds of aryl halides. Standard Pd catalysts fail because the oxidative addition step becomes energetically prohibitive. To overcome this, the catalyst must be forced into a highly reactive, monoligated L1​Pd(0) state.

The Solution: Utilize an electron-rich, sterically bulky ligand (such as a Josiphos-type ligand like CyPF-t-Bu or a Mor-DalPhos ligand) paired with a Pd(II) precatalyst. The intense electron density from the phosphine facilitates the difficult oxidative addition into the C–O bond, while the extreme steric bulk accelerates the final reductive elimination step .

Catalytic cycle for Pd-catalyzed α-arylation of propiophenone.

Protocol 2: Pd-Catalyzed α -Arylation of Propiophenone

Self-Validating System: This protocol relies on precise stoichiometric control of the active L1​Pd(0) species.

• Precatalyst Activation: In a nitrogen-filled glovebox, combine Pd(OAc)2​ (2 mol%) and CyPF-t-Bu (2.2 mol%) in anhydrous THF (2 mL). Stir for 15 minutes to ensure complete ligand binding and reduction to the active Pd(0) complex.

• Substrate Addition: Add the aryl tosylate (1.0 mmol) and propiophenone (1.2 mmol) to the reaction vial.

• Base Addition: Add NaOtBu (1.5 mmol). A strong, non-nucleophilic base is required to deprotonate the propiophenone without attacking the tosylate.

• Reaction: Seal the vial, remove it from the glovebox, and heat at 70 °C for 12 hours.

• Validation Step: Perform a crude 1H NMR analysis. The successful cross-coupling is validated by the disappearance of the α−CH2​ quartet of propiophenone (typically around 2.9 ppm) and the emergence of a new, downfield-shifted α−CH methine quartet, confirming C-C bond formation.

Enantioselective α -Functionalization & Tautomerization Control

Q: When attempting enantioselective α -sulfenylation of propiophenone, I achieve high initial yields but observe rapid racemization of the product over time. How can I stabilize the chiral center?

The Causality: Introducing an electron-withdrawing heteroatom (such as a sulfinate group) at the α -position significantly increases the acidity of the remaining α -proton. Under standard basic or mildly acidic reaction conditions, the product undergoes rapid keto-enol tautomerization. Because the enol is planar, the subsequent re-protonation occurs from both faces, destroying the enantiomeric excess (ee).

The Solution: Employ an umpolung strategy. Instead of functionalizing the naked ketone, mask the propiophenone as a TBS-protected silyl enol ether. This intermediate can undergo Iridium-catalyzed allylic substitution with heteroatom nucleophiles (like thiolates). The bulky TBS group prevents tautomerization until a controlled, stereoretentive deprotection step is executed .

Protocol 3: Iridium-Catalyzed Enantioselective α -Functionalization

Self-Validating System: Stereoretention is guaranteed by buffering the deprotection step.

• Enol Silane Preparation: Convert propiophenone to its TBS-enol ether using TBSOTf and Et3​N in DCM at 0 °C. Isolate via short-path distillation.

• Catalytic Addition: In a Schlenk tube, activate a metallacyclic iridium precatalyst (2 mol%) with a chiral phosphoramidite ligand (4 mol%) in THF. Add the thiolate nucleophile (1.2 mmol) and the TBS-enol ether (1.0 mmol). Stir at room temperature for 16 hours.

• Stereoretentive Deprotection: Cool the mixture to -78 °C. Add TBAF that has been pre-buffered with 1.0 equivalent of acetic acid. Crucial: The buffer prevents the liberated alkoxide from acting as a base and triggering racemization.

• Validation Step: Post-deprotection, analyze the product via chiral HPLC against a known racemic standard. A single major peak validates that tautomerization was successfully suppressed during deprotection.

Domino Reactions: Engineering Chemoselectivity

Q: In multi-component domino reactions involving propiophenone, I get a complex mixture of side products due to competing nucleophiles. How can I selectively enhance the main pathway?

The Causality: Domino α -functionalizations inherently contain multiple nucleophiles (e.g., the target reagent, solvent molecules like DMF, and trace water). If the activation energies for the nucleophilic attacks are too similar, chemoselectivity collapses, resulting in a statistical mixture of products.

The Solution: Introduce an additive that selectively modulates intermolecular forces. For example, adding TMSCF3​ widens the activation energy gap. It enhances the nucleophilicity of the desired reagent (DMF) via Van der Waals interactions while simultaneously suppressing the nucleophilicity of trace H2​O through strong hydrogen bonding .

Table 2: Effect of Additives on Domino α -Functionalization Chemoselectivity

Additive	Main Product Yield (%)	Byproduct Yield (%)	Mechanistic Causality
None	45	35	Unrestricted competing nucleophilic attack by trace H2​O .
TMSCl	52	28	Provides slight steric shielding, but insufficient electronic differentiation.
TMSCF3​	85	< 5	Selective H-bonding suppresses H2​O ; VdW forces enhance primary nucleophile.

References

• Green Analysis of the Bromination Reaction of Propiophenone Derivatives Mediated by Cu Complexes. ResearchGate. Available at:[Link]

• Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. Chemical Society Reviews, RSC. Available at:[Link]

• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews, ACS Publications. Available at:[Link]

• Enantioselective α-functionalization of ketones with N, O, S, and C-based nucleophiles. Nature Communications, Springer Nature. Available at:[Link]

• Computational and Experimental Studies on the α-Functionalization of Ketones Using Domino Reactions: A Strategy to Increase Chemoselectivity. International Journal of Molecular Sciences, MDPI. Available at:[Link]

Reference Data & Comparative Studies

validation of the structure of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone

An In-Depth Guide to the Structural Validation of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone: A Comparative Approach

In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of regulatory compliance and preclinical progression. This guide provides a comprehensive framework for the structural validation of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone, a compound of interest for its potential applications in medicinal chemistry. Given the novelty of this specific molecule, we will employ a comparative approach, referencing well-characterized analogous structures to predict and interpret analytical data. This guide is intended for researchers, analytical scientists, and professionals in drug development who require a robust methodology for structural elucidation.

The Analytical Imperative: A Multi-Technique Approach

The validation of a molecular structure is not reliant on a single analytical technique but rather on the convergence of data from multiple orthogonal methods. Each technique provides a unique piece of the structural puzzle, and their combined interpretation provides the high degree of confidence required for further development. Our approach integrates Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful tool for the elucidation of organic molecules in solution. For 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone, both ¹H and ¹³C NMR will be essential.

¹H NMR Spectroscopy will provide information on the number of different types of protons, their chemical environment, and their connectivity. Key expected signals for our target molecule include:

• Aromatic Protons: Distinct doublets for the 1,4-disubstituted thiomethylphenyl ring and a characteristic multiplet for the trifluorophenyl ring.

• Aliphatic Protons: Two methylene groups (-CH₂-) of the propiophenone backbone, appearing as triplets due to coupling with each other.

• Methyl Protons: A singlet corresponding to the methyl group of the thiomethyl substituent.

¹³C NMR Spectroscopy will complement the ¹H NMR data by providing information on the carbon framework of the molecule. The presence of fluorine atoms will result in characteristic C-F coupling, which is a key diagnostic feature.

Comparative Analysis: By comparing the observed chemical shifts and coupling constants with those of known compounds like 4-methylpropiophenone and 3',4',5'-trifluoroacetophenone, we can confirm the electronic effects of the substituents and the overall connectivity of the molecule.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Fingerprint

High-resolution mass spectrometry (HRMS) is critical for determining the elemental composition of the molecule. The accurate mass measurement of the molecular ion will confirm the chemical formula C₁₆H₁₃F₃OS. Furthermore, the fragmentation pattern observed in the MS/MS spectrum will provide valuable information about the structural integrity of the molecule, with characteristic fragments corresponding to the loss of specific functional groups.

Infrared (IR) Spectroscopy: The Vibrational Signature of Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone, the key vibrational bands to be observed are:

• C=O Stretch: A strong absorption band in the region of 1680-1700 cm⁻¹, characteristic of an aryl ketone.

• C-F Stretch: Strong absorption bands in the region of 1100-1300 cm⁻¹.

• Aromatic C-H Stretch: Bands above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Bands below 3000 cm⁻¹.

Experimental Protocols

The following are detailed protocols for the key analytical techniques used in the structural validation of 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Typical parameters: spectral width of 16 ppm, 32 scans, relaxation delay of 1 s.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 240 ppm, 1024 scans, relaxation delay of 2 s.

• 2D NMR (Optional but Recommended):

  • Acquire COSY (Correlation Spectroscopy) to establish proton-proton correlations.

  • Acquire HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.

  • Acquire HMBC (Heteronuclear Multiple Bond Correlation) to establish long-range proton-carbon correlations, which is crucial for confirming the connectivity of the entire molecule.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent (e.g., acetonitrile or methanol).

• Infusion: Infuse the sample solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

• Ionization: Utilize electrospray ionization (ESI) in positive ion mode.

• Mass Analysis: Acquire the mass spectrum in full scan mode over a mass range of m/z 100-500 using an Orbitrap or Time-of-Flight (TOF) mass analyzer.

• Data Analysis: Determine the accurate mass of the molecular ion ([M+H]⁺) and compare it with the theoretical mass calculated for the elemental composition C₁₆H₁₃F₃OS.

Protocol 3: Infrared (IR) Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Acquire the IR spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Data Summary and Interpretation

The following table summarizes the expected analytical data for 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone based on its structure and comparison with analogous compounds.

Analytical Technique	Expected Data	Interpretation
¹H NMR	Multiplet at ~7.2-7.8 ppm (aromatic protons)Triplet at ~3.2 ppm (2H, -CH₂-)Triplet at ~3.0 ppm (2H, -CH₂-)Singlet at ~2.5 ppm (3H, -SCH₃)	Confirms the presence and connectivity of the aromatic and aliphatic protons.The chemical shifts are influenced by the electron-withdrawing and -donating effects of the substituents.
¹³C NMR	Signal at ~195 ppm (C=O)Multiple signals between 110-150 ppm (aromatic carbons, with C-F coupling)Signals at ~40 ppm and ~30 ppm (-CH₂- carbons)Signal at ~15 ppm (-SCH₃ carbon)	Confirms the carbon framework of the molecule.The downfield shift of the carbonyl carbon is characteristic of a ketone.The presence of C-F coupling is a key diagnostic for the trifluorophenyl ring.
HRMS (ESI+)	Calculated m/z for [C₁₆H₁₃F₃OS + H]⁺: 327.0715Observed m/z should be within 5 ppm of the calculated value.	Confirms the elemental composition of the molecule with high accuracy.
IR (ATR)	Strong band at ~1690 cm⁻¹ (C=O)Strong bands at ~1100-1300 cm⁻¹ (C-F)Bands at ~3050 cm⁻¹ (aromatic C-H)Bands at ~2950 cm⁻¹ (aliphatic C-H)	Confirms the presence of the key functional groups: ketone and trifluoromethyl.

Visualizing the Validation Workflow

The following diagram illustrates the logical flow of the structural validation process, from initial analysis to final confirmation.

Caption: A flowchart illustrating the multi-technique workflow for the structural validation of a novel chemical entity.

Conclusion

The structural validation of a novel compound such as 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone requires a meticulous and integrated analytical approach. By combining the strengths of NMR spectroscopy, mass spectrometry, and IR spectroscopy, and by leveraging comparative data from known analogous structures, a high degree of confidence in the assigned structure can be achieved. The methodologies and workflows presented in this guide provide a robust framework for researchers to ensure the identity and purity of their compounds, a critical step in the journey of drug discovery and development.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. Retrieved from [Link]

in vitro vs. in vivo efficacy of trifluoromethylated ketones

The Translational Chasm: In Vitro vs. In Vivo Efficacy of Trifluoromethylated Ketones

Executive Summary

Trifluoromethylated ketones (TFMKs) are a classic double-edged sword in medicinal chemistry. By leveraging the extreme electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) group, these molecules feature a highly electrophilic carbonyl carbon. This makes them exceptional transition-state analogs in vitro, capable of forming tight, reversible hemiketals with serine/cysteine nucleophiles or chelating zinc ions in metalloenzymes. However, this same electrophilicity renders them highly susceptible to rapid enzymatic reduction in vivo.

This guide objectively compares the performance of TFMKs against structural alternatives (e.g., α -ketoheterocycles, hydroxamates, and carbamates) across key therapeutic targets, providing drug development professionals with the mechanistic rationale and self-validating experimental protocols needed to navigate this translational gap.

The Biochemical Allure: In Vitro Mechanism of Action

The potency of TFMKs in vitro is driven by their ability to mimic the tetrahedral transition state of peptide bond hydrolysis.

• Serine Hydrolases (e.g., FAAH): The active-site serine nucleophile attacks the activated carbonyl of the TFMK, forming a reversible, covalent hemiketal[1].

• Metalloenzymes (e.g., HDACs): In aqueous environments, TFMKs readily hydrate. The resulting geminal diols act as potent bidentate chelators for the active site Zn2+ ion[2]. Interestingly, kinetic profiling reveals that TFMKs exhibit a class-dependent mechanism against HDACs—displaying fast-on/fast-off kinetics against class-IIa isoforms (HDAC4/7) but complex, slow-binding kinetics against class-I and class-IIb enzymes[2].

Fig 1. Reversible hemiketal/hydrate formation between a TFMK and an enzyme active site.

The Translational Chasm: In Vivo Metabolism & Selectivity

The primary reason TFMKs frequently fail in preclinical animal models is metabolic instability. The highly activated ketone is a prime substrate for ubiquitous cytosolic aldo-keto reductases, which rapidly reduce the ketone to a trifluoromethyl carbinol (alcohol)[3].

Because the carbinol metabolite lacks the electrophilic center necessary to form a hemiketal or effectively chelate zinc, it is pharmacologically inactive[3]. While some advanced ketone-based inhibitors establish a steady-state equilibrium between the ketone and alcohol forms in vivo (e.g., a 3:1 ratio for optimized α -ketoheterocycles), first-generation TFMKs are typically cleared as the inactive alcohol before therapeutic target engagement can occur[1].

Furthermore, the hyper-reactivity of the TFMK warhead often leads to poor proteome-wide selectivity. Activity-based protein profiling (ABPP) has demonstrated that TFMK-based FAAH inhibitors exhibit significant off-target cross-reactivity with other mammalian serine hydrolases, such as TGH and KIAA1363[4].

Fig 2. In vivo metabolic reduction of active TFMKs into inactive trifluoromethyl carbinols.

Quantitative Comparison: TFMKs vs. Structural Alternatives

To overcome the limitations of TFMKs, medicinal chemists have developed alternative zinc-binding groups (ZBGs) and electrophilic traps. The table below summarizes the comparative data across two major enzyme classes.

Target	Inhibitor Class	Representative Compound	In Vitro Potency	In Vivo Profile & Efficacy	Selectivity Profile
FAAH	TFMK	Oleyl trifluoromethyl ketone	Sub-micromolar IC50​	Poor: Rapidly reduced to inactive carbinol[4].	Low: Cross-reacts with TGH, KIAA1363[4].
FAAH	α -Ketoheterocycle	OL-135	Ki​ = 4.7 nM[1]	High: Maintains 3:1 ketone/alcohol equilibrium; induces analgesia[1].	High: >100-fold selective over other hydrolases[1].
HDAC	TFMK	Compound 4 / Compound 9	Low nM (Isoform dependent)[2]	Poor: Rapid reductive metabolism prevents anticancer use[3].	Moderate: Pan-HDAC activity[2].
HDAC	Hydroxamate	SAHA (Vorinostat)	Low nM	High: FDA-approved; stable enough for clinical efficacy.	Moderate: Pan-HDAC activity.

Self-Validating Experimental Workflows

To accurately evaluate TFMKs and their alternatives, researchers must move beyond standard end-point assays. The following protocols are designed to validate the mechanistic nuances of these compounds.

Protocol A: In Vitro Reversibility & Kinetic Profiling (Rapid Dilution Assay)

Causality & Rationale: Standard IC50​ assays cannot distinguish between irreversible covalent modifiers and slow, tight-binding reversible inhibitors (like TFMKs). Because TFMKs exhibit slow-binding kinetics against certain targets (e.g., class-I HDACs)[2], a rapid dilution assay is required to prove that hemiketal formation is fully reversible, ensuring the compound won't cause permanent off-target toxicity.

Step-by-Step Methodology:

• Pre-incubation: Incubate the target enzyme (e.g., FAAH or HDAC1) with the TFMK inhibitor at a concentration of 10×IC50​ in assay buffer for 60 minutes to ensure steady-state complex formation.

• Rapid Dilution: Dilute the enzyme-inhibitor complex 100-fold into a reaction buffer containing a saturating concentration of a fluorogenic substrate (e.g., AMC-tagged peptides). The final inhibitor concentration must be well below its IC50​ .

• Kinetic Monitoring: Continuously monitor fluorescence release over 120 minutes.

• Validation Control: Run a parallel assay using a known irreversible inhibitor (e.g., a fluorophosphonate for FAAH).

• Data Interpretation: A gradual recovery of enzymatic velocity (non-linear progress curve) confirms reversible, slow-off binding. The irreversible control must show zero recovery, validating the assay's resolving power.

Protocol B: In Vivo Target Engagement & Metabolic Profiling

Causality & Rationale: Standard pharmacokinetic (PK) profiling often only tracks the disappearance of the parent drug. For TFMKs, the in vivo efficacy is entirely dictated by the dynamic equilibrium between the ketone and the alcohol[1]. You must quantify both species simultaneously to understand the true functional half-life of the pharmacophore.

Step-by-Step Methodology:

• Administration: Dose murine models with the TFMK candidate (e.g., 10 mg/kg IV or PO).

• Time-Course Sampling: Extract plasma and target tissue (e.g., brain homogenate for centrally acting FAAH inhibitors) at 0.25, 0.5, 1, 2, and 4 hours post-dose.

• Quenching: Immediately quench samples in ice-cold acetonitrile containing an internal standard to halt ex vivo aldo-keto reductase activity.

• LC-MS/MS Quantification: Utilize Multiple Reaction Monitoring (MRM) to track specific transitions for both the parent TFMK and the +2 Da reduced carbinol metabolite.

• Efficacy Correlation: Calculate the Ketone:Alcohol ratio. Compounds that fail to maintain a ratio of at least 1:1 during the efficacy window will likely fail behavioral or phenotypic in vivo models.

Fig 3. Pharmacokinetic workflow for quantifying the in vivo ketone-to-alcohol equilibrium.

References

• The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC. National Institutes of Health (nih.gov). URL:[Link]

• Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PMC. National Institutes of Health (nih.gov). URL:[Link]

• A potent trifluoromethyl ketone histone deacetylase inhibitor exhibits class-dependent mechanism of action. RSC Publishing (rsc.org). URL:[Link]

• Reversible Competitive α -Ketoheterocycle Inhibitors of Fatty Acid Amide Hydrolase... - PMC. National Institutes of Health (nih.gov). URL:[Link]

• Nanoliposomal delivery of cytosolic phospholipase A2 inhibitor arachidonyl trimethyl ketone for melanoma treatment - PMC. National Institutes of Health (nih.gov). URL:[Link]

Sources

• 1. Reversible Competitive α-Ketoheterocycle Inhibitors of Fatty Acid Amide Hydrolase Containing Additional Conformational Constraints in the Acyl Side Chain: Orally Active, Long Acting Analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent trifluoromethyl ketone histone deacetylase inhibitor exhibits class-dependent mechanism of action - MedChemComm (RSC Publishing) DOI:10.1039/C5MD00451A [pubs.rsc.org]
• 3. Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]